1-Aminopyridazin-1-ium iodide

• CAS: 35073-04-2

Core Science & Biosynthesis

N-Aminopyridazinium vs. 1-Aminopyridinium Iodide: A Technical Guide

This guide provides an in-depth technical analysis comparing N-aminopyridazinium iodide and 1-aminopyridinium iodide , focusing on their synthesis, reactivity, and application in constructing fused heterocyclic scaffolds.[1]

Executive Summary

These two compounds serve as precursors to N-imides (ylides) , which are 1,3-dipoles used to synthesize bicyclic nitrogen heterocycles via [3+2] cycloaddition.

• 1-Aminopyridinium Iodide: The "workhorse" reagent. Readily synthesized from pyridine, it is the standard precursor for the pyrazolo[1,5-a]pyridine scaffold, a privileged structure in kinase inhibitors (e.g., Pim-1, CDK).[1]

• N-Aminopyridazinium Iodide: A "specialist" reagent. Due to the electron-deficient nature of the pyridazine ring (1,2-diazine), it is harder to synthesize and less nucleophilic. It yields pyrazolo[1,5-b]pyridazines , but alternative routes (e.g., from aminopyrazoles) are often preferred in drug discovery due to the sluggish reactivity of the pyridazinium ylide.[1]

Structural & Electronic Analysis

The core difference lies in the parent heterocycle's basicity , which dictates the synthesis strategy and ylide stability.

Feature	1-Aminopyridinium Iodide	N-Aminopyridazinium Iodide
Core Structure	Pyridine (Mono-azine)	Pyridazine (1,2-Diazine)
Parent pKa (Conj. Acid)	~5.23 (Moderately Basic)	~2.33 (Weakly Basic)
Electronic Character	Electron-rich (relative to pyridazine)	Electron-deficient (due to adjacent N)
N-Amination Reagent	HOSA (Hydroxylamine-O-sulfonic acid)	MSH (O-Mesitylenesulfonylhydroxylamine)
Ylide Nucleophilicity	High (Reacts fast with alkynes)	Low (Requires activated dipolarophiles)
Resulting Scaffold	Pyrazolo[1,5-a]pyridine	Pyrazolo[1,5-b]pyridazine

Electronic Implications

• Pyridinium: The single nitrogen allows for easy alkylation/amination. The resulting N-amino group protons are acidic (

  ), allowing deprotonation by weak bases ( ) to generate the reactive 1,3-dipole.

• Pyridazinium: The second nitrogen atom exerts a strong inductive ($ -I $) effect, reducing the electron density at N1. This makes the parent ring resistant to electrophilic amination by mild reagents like HOSA. Stronger, more electrophilic reagents (MSH) are required to overcome this deactivation.[1]

Synthesis Protocols

Protocol A: 1-Aminopyridinium Iodide (The HOSA Route)

Standard, scalable, and safe.[1]

• Reagents: Pyridine (1.0 equiv), Hydroxylamine-O-sulfonic acid (HOSA) (1.0 equiv),

  , Hydroiodic acid (HI).

• Workflow:

  • Dissolve HOSA in cold water (

    ). Neutralize with pyridine.

  • Heat to

    for 20 min (N-amination occurs).

  • Add

    to quench; remove solvent.

  • Treat residue with Ethanol/HI to precipitate the iodide salt.

  • Yield: 60–75%.

  • MP: 160–162°C.

Protocol B: N-Aminopyridazinium Salts (The MSH Route)

Required for electron-deficient heterocycles. Note: MSH is potentially explosive; handle with care.

• Reagents: Pyridazine, O-Mesitylenesulfonylhydroxylamine (MSH), ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  .

• Workflow:

  • Prepare MSH freshly from ethyl O-mesitylenesulfonylacetohydroxamate and

    (Caution).

  • Dissolve pyridazine in

    at .

  • Add MSH solution dropwise. The reaction is driven by the high electrophilicity of MSH.

  • Precipitate the mesitylenesulfonate salt with ether.

  • Optional: Ion exchange with saturated NaI in acetone to obtain the iodide .

• Why MSH? HOSA is not electrophilic enough to aminate the electron-poor pyridazine nitrogen efficiently.

Reactivity Profile: 1,3-Dipolar Cycloaddition[1][2][3][4]

Both salts form N-imides (ylides) upon treatment with base. These ylides act as 4-electron components in [3+2] cycloadditions with alkynes (2-electron components).

Mechanism: Pyridinium Ylide (Standard)

• Deprotonation: Base removes a proton from the exocyclic

  .

• Dipole Formation: The negative charge delocalizes into the ring, creating a 1,3-dipole (N-N-C).

• Cycloaddition: Reacts with an alkyne (e.g., ethyl propiolate).

• Aromatization: Loss of hydrogen (oxidation) or elimination of a leaving group yields the fully aromatic pyrazolo[1,5-a]pyridine .

Mechanism: Pyridazinium Ylide (The Challenge)

• Regioselectivity: The presence of N2 in the ring complicates the dipole electronics.

• Reactivity: The ylide is less nucleophilic. Reaction with simple alkynes often fails or requires high temperatures.

• Product: Successful cycloaddition yields pyrazolo[1,5-b]pyridazine .[2]

  • Note: In medicinal chemistry, this scaffold is often synthesized via an alternative "bottom-up" approach (e.g., reacting 1-amino-pyrazole with 1,3-dicarbonyls) to avoid the poor reactivity of the pyridazinium ylide.

Visualized Mechanism (DOT Diagram)

Caption: Comparative synthesis and reactivity pathways. Note the divergence in amination reagents (HOSA vs MSH) and the varying efficiency of the cycloaddition step.

Applications in Drug Discovery

Scaffold	Derived From	Key Biological Targets
Pyrazolo[1,5-a]pyridine	1-Aminopyridinium	Pim-1 Kinase: Selective inhibitors for leukemia.Dopamine D4: Receptor antagonists.Fluorescence: Bioprobes (indolizine analogs).
Pyrazolo[1,5-b]pyridazine	N-Aminopyridazinium	CDK4/6: Cyclin-dependent kinase inhibitors (Cancer).GSK3 : Glycogen synthase kinase inhibitors.Trypanosomiasis: Anti-parasitic agents.

Strategic Insight

If your target molecule requires the [1,5-a]pyridine core, the 1-aminopyridinium iodide route is robust and scalable. However, if you need the [1,5-b]pyridazine core, consider avoiding the N-aminopyridazinium ylide route in favor of cyclizing a pre-formed aminopyrazole with a 1,3-dicarbonyl, as the latter offers better regiocontrol and yield.[1]

References

• Organic Syntheses Procedure (1-Aminopyridinium Iodide)

  • Title: 1-Aminopyridinium Iodide

  • Source: Organic Syntheses, Coll.[1] Vol. 5, p.43 (1973); Vol. 43, p.1 (1963).[1]

  • URL:[Link]

• Reactivity of Pyridinium Ylides

  • Title: A Comparative Guide to the Reactivity of Substituted Pyridinium Ylides

  • Source: BenchChem Technical Guides[1]

• Pyrazolo[1,5-b]pyridazine Applic

  • Title: Synthesis and evaluation of pyrazolo[1,5-b]pyridazines as selective cyclin dependent kinase inhibitors[3]

  • Source: PubMed (Bioorg Med Chem Lett.)

  • URL:[Link]

• Comparison of Amin

  • Title: Hydroxylamine-O-sulfonic acid — a versatile synthetic reagent[4][5]

  • Source: Nottingham Trent University (IRep)

  • URL:[Link]

• 1,3-Dipolar Cycloaddition Overview

  • Title: 1,3-Dipolar cycloaddition[1][6][7][8]

  • Source: Wikipedia (General Mechanism Reference)

  • URL:[Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Synthesis and evaluation of pyrazolo[1,5-b]pyridazines as selective cyclin dependent kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 6. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]

A Comprehensive Technical Guide on the Formation, Structure, and Reactivity of Pyridazinium-N-aminide Dipoles for Advanced Drug Discovery

Abstract

Pyridazinium-N-aminides, a class of stable 1,3-dipoles, represent a cornerstone in modern heterocyclic chemistry, offering a robust platform for the synthesis of complex nitrogen-containing scaffolds. Their unique electronic structure, characterized by a formal positive charge on the pyridazinium ring and a negative charge on the exocyclic nitrogen, dictates their reactivity and utility. This guide provides an in-depth exploration of the fundamental mechanism behind the formation of this critical dipole. We will dissect the synthetic pathways, analyze the electronic and structural features that confer its dipolar nature, and detail its subsequent application in [3+2] cycloaddition reactions—a cornerstone for generating molecular diversity in drug discovery programs. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage these versatile intermediates.

The Foundational Chemistry: Understanding the Ylide Framework

Before delving into the specifics of pyridazinium-N-aminides, it is crucial to grasp the concept of an ylide (or ylid). An ylide is a neutral molecule containing a formal negatively charged atom, typically a carbanion, directly attached to a heteroatom bearing a formal positive charge, such as nitrogen, phosphorus, or sulfur.[1] This 1,2-dipolar structure results in a molecule with both a covalent and an ionic bond between adjacent atoms, often represented as X⁺–Y⁻.[1]

The stability and reactivity of ylides are governed by the resonance between the ylide form (with charge separation) and the ylene form (with a double bond).

Caption: Ylide-Ylene Resonance.

For nitrogen ylides, such as pyridazinium-N-aminides, the ylide form is the major contributor to the resonance hybrid. The positive charge is stabilized by the aromatic pyridazinium ring, while the negative charge is localized on the exocyclic nitrogen atom, creating a potent 1,3-dipole.

Core Directive: The Mechanism of Dipole Formation

The formation of the pyridazinium-N-aminide dipole is a deliberate, two-step process designed to install the requisite charge-separated N-N bond. The primary and most reliable method involves the direct N-amination of a pyridazine precursor followed by deprotonation.

Step 1: N-Amination via Electrophilic Aminating Agents

The journey begins with the nucleophilic attack of a pyridazine derivative on an electrophilic aminating agent.[2] The lone pair of electrons on one of the ring nitrogens acts as the nucleophile. Common and effective aminating agents include hydroxylamine-O-sulfonic acid (HOSA) and O-(2,4-dinitrophenyl)hydroxylamine (DPH).[2] This reaction forges the N-N bond and generates an N-aminopyridazinium salt, installing a permanent positive charge on the heterocyclic ring.

The causality of this step is rooted in the inherent nucleophilicity of the pyridine-type nitrogen in the pyridazine ring and the electrophilic nature of the aminating agent, which is engineered to deliver an "NH₂⁺" equivalent.[2]

Step 2: Deprotonation to Unveil the Dipole

The resulting N-aminopyridazinium salt possesses an acidic proton on the exocyclic amino group. The acidity is significantly enhanced by the powerful electron-withdrawing effect of the adjacent, positively charged pyridazinium ring. The introduction of a mild, non-nucleophilic base, such as triethylamine (TEA) or potassium carbonate, is sufficient to abstract this proton.[3][4]

This deprotonation is the critical event that forms the pyridazinium-N-aminide. The molecule is now overall neutral, but it exists as a stable zwitterion with a positive charge on the ring and a negative charge on the exocyclic nitrogen. This charge-separated species is the 1,3-dipole.

Caption: Mechanism of Pyridazinium-N-aminide Dipole Formation.

An alternative, though less common, route involves the condensation of pyrylium salts with hydrazines to furnish the N-aminopyridinium salt precursor.[2][5]

Method	Key Reagents	Description	Reference
Direct N-Amination	Pyridazine, Electrophilic Aminating Agent (HOSA, DPH), Base (TEA)	Two-step process involving formation of an N-aminopyridazinium salt followed by deprotonation. This is the most common and versatile method.	[2]
Condensation	Pyrylium Salt, Hydrazine	Forms the N-aminopyridinium salt precursor, which is then deprotonated. Useful for specific substitution patterns.	[2][5]
Table 1: Key Synthetic Methodologies for Pyridazinium-N-aminides.

Structural Validation and Physicochemical Profile

The dipolar nature of pyridazinium-N-aminides is not merely theoretical; it is substantiated by extensive spectroscopic and computational analysis.

• NMR Spectroscopy: The protons on the pyridazinium ring (H-3 and H-6) are significantly deshielded and appear at high chemical shifts in the ¹H NMR spectrum, a direct consequence of the ring's positive charge.[6]

• X-ray Crystallography: Single-crystal X-ray analysis provides definitive proof of the planar pyridazinium ring and the distinct N⁺–N⁻ bond, confirming the zwitterionic structure.[6]

• Computational Studies: Frontier Molecular Orbital (FMO) and Potential Energy Surface (PES) analyses confirm the high energy of the Highest Occupied Molecular Orbital (HOMO), which is primarily localized on the exocyclic nitrogen and the adjacent carbon, and the low energy of the Lowest Unoccupied Molecular Orbital (LUMO) on the pyridazinium ring. This electronic distribution underpins its reactivity as a 1,3-dipole.[7]

Technique	Observation	Interpretation
¹H NMR	Deshielded protons on the pyridazinium ring (δ > 9.0 ppm)	Indicates a significant positive charge within the aromatic ring system.[7]
¹³C NMR	Downfield shifts for ring carbons	Confirms the electron-deficient nature of the pyridazinium core.[7]
IR Spectroscopy	Characteristic stretches for the C=N and N-N bonds	Provides fingerprint evidence for the functional groups present in the ylide structure.[7]
Table 2: Representative Spectroscopic Data for a Pyrido[1,2-b]pyridazinium Inner Salt.

Synthetic Utility: The [3+2] Dipolar Cycloaddition

The primary synthetic value of pyridazinium-N-aminides lies in their role as 1,3-dipoles in Huisgen [3+2] cycloaddition reactions.[8][9] This reaction class is one of the most powerful methods for constructing five-membered heterocyclic rings.[10] The pyridazinium-N-aminide reacts readily with a wide array of 'dipolarophiles'—typically electron-deficient alkenes or alkynes—to yield complex fused heterocyclic systems like pyrrolopyridazines.[4]

The reaction generally proceeds via a concerted mechanism, where the new bonds are formed in a single, highly ordered transition state.[7] This concerted nature is the basis for the high degree of stereospecificity and regioselectivity observed, which is paramount in medicinal chemistry where precise control over stereochemistry is essential.[6] The regiochemical outcome is often dictated by the electronic and steric nature of the substituents on both the dipole and the dipolarophile.[4][11]

Caption: General Pathway for a [3+2] Cycloaddition Reaction.

Experimental Protocol: A Self-Validating System

The following protocol details the in situ generation of a pyridazinium-N-aminide and its subsequent cycloaddition reaction, a common and efficient workflow.

Protocol: Synthesis of a Pyrrolopyridazine via [3+2] Cycloaddition

Objective: To synthesize a substituted pyrrolopyridazine from a pyridazinium salt and an alkyne dipolarophile.

Materials:

• Substituted Pyridazinium Bromide (1.0 eq)

• Dimethyl Acetylenedicarboxylate (DMAD) (1.2 eq)

• Triethylamine (TEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Standard glassware, magnetic stirrer, inert atmosphere setup (N₂ or Ar)

Procedure:

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere, add the pyridazinium bromide salt (1.0 eq).

• Solvent Addition: Add anhydrous DCM via syringe to dissolve the salt. Stir the solution at room temperature.

• Dipolarophile Addition: Add the dipolarophile, DMAD (1.2 eq), to the stirring solution via syringe.

• Ylide Generation: Slowly add TEA (1.5 eq) dropwise to the reaction mixture at 0 °C (ice bath). The TEA acts as the base to deprotonate the pyridazinium salt, generating the pyridazinium-N-aminide in situ. A color change is often observed.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure pyrrolopyridazine cycloadduct.

Trustworthiness Check: The success of this protocol relies on the anhydrous conditions to prevent unwanted side reactions and the slow addition of the base to control the in situ concentration of the reactive ylide. The final product's structure should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry, validating the cycloaddition event.

Caption: Experimental Workflow for Pyrrolopyridazine Synthesis.

Significance in Drug Development

The pyridazine core and its derivatives are privileged scaffolds in medicinal chemistry, appearing in compounds with a vast array of biological activities.[12] These include anti-inflammatory, analgesic, antihypertensive, anticancer, and antimicrobial properties.[13][14] Specifically, pyridazine and pyridazinone derivatives have shown promise in regulating key inflammatory pathways.[15]

The synthetic strategy centered on pyridazinium-N-aminide dipoles is particularly powerful for drug discovery because it provides:

• Rapid Assembly of Complexity: Building fused heterocyclic systems from simple precursors in a single, efficient step.

• High Atom Economy: Cycloaddition reactions are inherently efficient, incorporating most of the atoms from the starting materials into the final product.

• Stereochemical Control: The concerted nature of the reaction allows for predictable and controllable installation of stereocenters.

• Access to Novel Chemical Space: This methodology enables the exploration of unique molecular architectures that are often difficult to access through other synthetic routes, facilitating the development of new chemical entities (NCEs).

Conclusion and Future Outlook

The formation of the pyridazinium-N-aminide dipole is a foundational process in modern synthetic organic chemistry. Through a logical sequence of N-amination and deprotonation, a stable yet highly reactive 1,3-dipole is generated. This intermediate's true power is realized in its subsequent [3+2] cycloaddition reactions, which provide an elegant and efficient pathway to complex, biologically relevant heterocyclic molecules. For professionals in drug development, mastering this chemistry unlocks a potent tool for scaffold generation and lead optimization. Future research will likely focus on expanding the scope of this reaction through the development of novel catalytic, enantioselective variants and its application in automated synthesis platforms, further accelerating the discovery of next-generation therapeutics.

References

• Alvarez-Builla, J., et al. (1999). 2-Alkoxycarbonylpyridinium N-Aminides: 1,3-Dipoles or 1,4-Nucleophile−Electrophile Synthons? Experimental and Theoretical Evidence for the Mechanism of Pyrido[1,2-b]pyridazinium Inner Salt Formation. The Journal of Organic Chemistry. Available at: [Link]

• Lee, W., et al. (2023). Energy-transfer-induced [3+2] cycloadditions of N-N pyridinium ylides. Nature Chemistry. Available at: [Link]

• Powers, T. R., & Lectka, T. (2016). N-Amino Pyridinium Salts in Organic Synthesis. NIH Public Access. Available at: [Link]

• Asif, M. (2025). Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6. PubMed. Available at: [Link]

• Asif, M. (2023). Applications and Biological Potential of Substituted Pyridazine Analogs in Medicinal and Agricultural Fields. Bentham Science. Available at: [Link]

• Asif, M. (n.d.). Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity. PubMed. Available at: [Link]

• Mangalagiu, I. I., et al. (2011). New pyridazine derivatives: Synthesis, chemistry and biological activity. ResearchGate. Available at: [Link]

• Bejan, V., et al. (2008). Endo and regioselectivity in 1,3-dipolar cycloaddition of pyridazinium N-ylides with a non-symmetrical cyclic olefine. ARKIVOC. Available at: [Link]

• Mangalagiu, I., et al. (1997). Pyridazinium Ylides. Regiochemistry of Addition. ResearchGate. Available at: [Link]

• WIPO. (2018). PROCESS FOR THE PRODUCTION OF PYRIDAZINYL-AMIDES IN A ONE-POT SYNTHESIS. WIPO Patentscope. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines. Available at: [Link]

• Mangalagiu, I. I., et al. (2021). [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics. MDPI. Available at: [Link]

• Sbeih, K., et al. (2016). Investigation of the Pyridinium Ylide—Alkyne Cycloaddition as a Fluorogenic Coupling Reaction. MDPI. Available at: [Link]

• Powers, T. R., & Lectka, T. (2023). N-Amino pyridinium salts in organic synthesis. RSC Publishing. Available at: [Link]

• Mayr, H., et al. (2013). Nucleophilicity Parameters of Pyridinium Ylides and Their Use in Mechanistic Analyses. ResearchGate. Available at: [Link]

• Powers, T. R., & Lectka, T. (2023). N-Amino Pyridinium Salts in Organic Synthesis. ResearchGate. Available at: [Link]

• Dunsford, J. J., et al. (2023). Bridging the pyridine-pyridazine synthesis gap by skeletal editing. Knowledge UChicago. Available at: [Link]

• Wikipedia. (n.d.). 1,3-Dipolar cycloaddition. Available at: [Link]

• Vitale, P., et al. (2020). Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents. MDPI. Available at: [Link]

• International Journal of Research in Pharmacy and Chemistry. (2013). A REVIEW ON 1,3-DIPOLAR CYCLOADDITION REACTIONS IN BIOCONJUGATION AND IT'S IMPORTANCE IN PHARMACEUTICAL CHEMISTRY. Available at: [Link]

• Tran, R., et al. (2024). Leveraging Pyrazolium Ylide Reactivity to Access Indolizine and 1,2-Dihydropyrimidine Derivatives. PubMed. Available at: [Link]

• Mangalagiu, I. I., et al. (2021). [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics. MDPI. Available at: [Link]

• Klinge, D. E., & van der Plas, H. C. (1975). Reactions of pyridazines and pyridazine 1-oxides with nitrogen-containing nucleophiles. Wageningen University & Research eDepot. Available at: [Link]

• Kroll, A., et al. (2021). Synthesis, Crystal and Electronic Structures of a Thiophosphinoyl‐ and Amino‐Substituted Metallated Ylide. ResearchGate. Available at: [Link]

• Kroll, A., et al. (2021). Synthesis, Crystal and Electronic Structures of a Thiophosphinoyl‐ and Amino‐Substituted Metallated Ylide. PMC. Available at: [Link]

• TMP Chem. (2019). 10.07 Structure and Reactivity of Ylides. YouTube. Available at: [Link]

• Wikipedia. (n.d.). Ylide. Available at: [Link]

• The Organic Chemistry Tutor. (2019). phosphonium ylides. YouTube. Available at: [Link]

Sources

• 1. Ylide - Wikipedia [en.wikipedia.org]
• 2. N-Amino Pyridinium Salts in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. benthamscience.com [benthamscience.com]
• 13. Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6 - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemo-Stability Profile of 1-Aminopyridazin-1-ium Salts

This guide provides an in-depth technical analysis of the stability of 1-aminopyridazin-1-ium salts in solution. It is designed for researchers utilizing these compounds as precursors for N-imino ylides, reagents in electrophilic amination, or directing groups in C-H functionalization.

[1][2]

Executive Summary

1-Aminopyridazin-1-ium salts are zwitterionic precursors primarily used to generate N-pyridazinium ylides. While the crystalline salts (typically mesitylenesulfonates or halides) exhibit robust shelf stability, their solution-phase behavior is governed by a delicate acid-base equilibrium. The primary vector of instability in solution is not spontaneous decomposition, but rather facile deprotonation to the reactive ylide species, followed by dimerization or photolytic N-N bond cleavage. This guide outlines the mechanistic determinants of this instability and provides a validated protocol for assessing their integrity.

Part 1: Structural Determinants of Stability

The stability of 1-aminopyridazin-1-ium salts is dictated by the electronic environment of the pyridazine core and the nature of the counter-ion.

The Acid-Base Equilibrium (The "Ylide Cliff")

Unlike simple ammonium salts, the exocyclic amino group (

) in these heteroaromatic salts is significantly acidic due to the electron-withdrawing nature of the cationic aromatic ring.

• In Acidic Media (pH < 5): The equilibrium favors the cationic salt form, which is chemically inert and stable.

• In Neutral/Basic Media (pH > 7): The proton is lost, generating the 1-aminopyridazinium ylide (also known as N-iminopyridazinium ylide). These ylides are 1,3-dipoles that are highly reactive toward electrophiles and prone to dimerization or rearrangement.

Counter-Ion Influence

The anion plays a critical role in solubility and hygroscopicity, which indirectly affects hydrolytic stability:

• Mesitylenesulfonates (Mesylates): Synthesized via O-mesitylenesulfonylhydroxylamine (MSH). These are generally non-hygroscopic and stable but can solubilize in organic solvents where trace basicity triggers ylide formation.

• Halides (Iodide/Bromide): Often less soluble in organic media; high lattice energy confers solid-state stability, but nucleophilic counter-ions (

  ) can participate in redox events under photolytic conditions.

• Non-Coordinating Anions (

  , ): Enhance solubility in organic solvents (DCM, MeCN) but offer no buffering capacity against deprotonation.

Photostability

The N-N bond in N-aminoheterocycles is susceptible to homolytic cleavage under UV irradiation or visible light in the presence of photocatalysts. This generates pyridazine and amino radicals, leading to irreversible degradation.

Part 2: Mechanistic Degradation Pathways

The following diagram illustrates the causality between solution conditions and degradation products.

Figure 1: Mechanistic pathways governing the stability of N-aminopyridazinium salts. The reversible acid-base transition is the critical control point.

Part 3: Experimental Characterization Protocols

To validate the stability of a specific salt in your chosen solvent system, use the following self-validating NMR protocol. This method distinguishes between solubility issues and chemical degradation.

Protocol: Quantitative NMR Stability Assay (qNMR)

Objective: Determine the half-life (

) of the salt in solution and detect ylide formation.

Materials:

• Analyte: 1-aminopyridazin-1-ium salt (~10 mg).

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (for organic solvents) or Dimethyl sulfone (for aqueous/DMSO). Must be inert and non-volatile.

• Solvent: Deuterated solvent of choice (e.g., DMSO-

  , , ).

Workflow:

• Preparation:

  • Weigh 10 mg of salt and 5 mg of IS into a clean vial.

  • Dissolve in 0.6 mL of deuterated solvent.

  • Critical Step: If using DMSO-

    , ensure it is "100%" grade (acid-free). Old DMSO often contains dimethyl sulfide or basic impurities.

• Baseline Scan (

  ):

  • Acquire a

    NMR spectrum immediately.

  • Integrate the diagnostic Pyridazine ring protons (typically

    8.0–9.5 ppm) against the IS peak.

  • Observation: Note the color.[1] Pure salts are colorless/pale beige. A yellow/orange tint indicates ylide formation.

• Stress Testing:

  • Store the NMR tube under intended conditions (e.g., ambient light vs. dark, RT vs. 4°C).

  • Re-acquire spectra at

    .

• Data Analysis:

  • Calculate % Recovery:

  • Failure Criteria:

    loss of signal or appearance of new peaks upfield (indicating ring opening or deamination).

Data Interpretation Table

Observation	Chemical Event	Mitigation Strategy
Solution turns Yellow/Orange	Deprotonation to Ylide	Acidify solution (add 1 eq. TFA or use buffered solvent).
Loss of Ring Proton Signal	Precipitation or Decomposition	Check solubility; if clear, N-N cleavage occurred.
New Upfield Signals (2-4 ppm)	Ring Opening/Hydrolysis	Avoid strong nucleophiles ( ); reduce water content.
Broadening of peak	Proton Exchange	Normal in protic solvents; not a sign of degradation.

Part 4: Storage & Handling Best Practices

Based on the instability vectors identified, the following handling procedures are mandatory for maintaining reagent integrity.

Solid State Storage

• Temperature: Store at -20°C.

• Atmosphere: Store under Argon or Nitrogen. Hygroscopy is a major risk; water absorption promotes hydrolysis.

• Container: Amber glass vials (protects from UV-induced N-N cleavage).

Solution Handling

• Solvent Choice:

  • Preferred: Acetonitrile (MeCN), Methanol (MeOH).

  • Avoid: Unbuffered water (pH can drift), DMF (often contains basic amines from hydrolysis).

• In-Situ Generation: If the ylide is the desired species, store the precursor salt and generate the ylide in situ using a mild base (

  or DBU) immediately prior to reaction. Do not store pre-formed ylide solutions.

Workflow Visualization

Figure 2: Decision tree for handling and solubilization to prevent inadvertent degradation.

References

• Tamura, Y., & Ikeda, M. (1981). Advances in the Chemistry of Heteroaromatic N-Imines and N-Aminoazonium Salts. Advances in Heterocyclic Chemistry, 29, 71-121.

  • Source:

  • Relevance: Foundational text describing the synthesis, acidity, and general reactivity of N-amino heteroaromatic salts.[2][3][4]

• Legault, C., & Charette, A. B. (2003). Highly Efficient Synthesis of O-(2,4-Dinitrophenyl)hydroxylamine. Application to the Synthesis of Substituted N-Aminopyridinium Salts. The Journal of Organic Chemistry, 68(18), 7119–7122.

  • Source:

  • Relevance: Details the synthesis of N-amino salts and compares counter-ion stability (Mesyl

• Moon, Y., et al. (2020). Visible-Light-Enabled Ortho-Selective Aminopyridylation of Alkenes with N-Aminopyridinium Ylides. J. Am. Chem. Soc., 142(37), 15688–15696.[5]

  • Source:

  • Relevance: Demonstrates the photolytic reactivity and radical generation pathways of these salts, confirming light sensitivity.

• Vapourtec Application Note. (2017). In Situ Preparation and Consumption of O-Mesitylsulfonylhydroxylamine (MSH) in Continuous Flow.[6]

  • Source:[6]

  • Relevance: Provides safety and stability data regarding the MSH reagent used to synthesize these salts.

• Katritzky, A. R. (2010). Handbook of Heterocyclic Chemistry (3rd Ed.). Elsevier.

  • Source:

  • Relevance: Authoritative reference on the pKa and electrophilic behavior of pyridazine deriv

Sources

• 1. The synthesis method and uses of O-Mesitylenesulfonylhydroxylamine_Chemicalbook [chemicalbook.com]
• 2. N-Amino Pyridinium Salts in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. vapourtec.com [vapourtec.com]

Protocols & Analytical Methods

Synthesis of pyrazolo[1,5-b]pyridazines using 1-aminopyridazin-1-ium iodide

[1]

Executive Summary

The pyrazolo[1,5-b]pyridazine scaffold represents a privileged structure in medicinal chemistry, serving as a bioisostere for indole and azaindole rings. Its planar, bicyclic architecture is critical in the design of ATP-competitive kinase inhibitors, specifically targeting CDK4 , GSK-3

, and VEGFR-2 [1, 2].

This Application Note details the synthesis of this scaffold utilizing 1-aminopyridazin-1-ium iodide as a 1,3-dipole precursor. Unlike metal-catalyzed couplings, this method relies on a base-mediated [3+2] dipolar cycloaddition (Huisgen cycloaddition) with alkynes. This guide focuses on the practical generation of the unstable N-imide ylide species in situ, controlling regioselectivity, and optimizing yield for drug discovery campaigns.

Mechanistic Principles & Causality[2]

The Dipole Generation

The core reagent, 1-aminopyridazin-1-ium iodide, is a stable salt. It is not the active reactive species. To participate in cycloaddition, it must be deprotonated to form pyridazinium-1-imide , a zwitterionic 1,3-dipole (an azomethine imine).

• Causality: The acidity of the

  -amino protons ( in DMSO) requires a base (e.g., , DBU) to generate the ylide.

• Stability Warning: The resulting ylide is electronically neutral but highly reactive and prone to dimerization or hydrolysis. It must be generated in the presence of the dipolarophile (the alkyne).

The Cycloaddition & Aromatization

The reaction proceeds via a concerted but asynchronous [3+2] cycloaddition.

• Interaction: The nucleophilic HOMO of the ylide (specifically the exocyclic nitrogen) attacks the LUMO of the electron-deficient alkyne.

• Regioselectivity: With propiolates (unsymmetrical alkynes), the nucleophilic nitrogen of the dipole typically attacks the

  -carbon of the alkyne, leading to the 3-carboxylate isomer.

• Aromatization: The initial dihydro-intermediate is often unstable and undergoes spontaneous oxidative dehydrogenation (loss of

  ) or elimination (if a leaving group is present) to restore aromaticity.

Pathway Visualization

The following diagram illustrates the critical transition from the stable salt to the fused aromatic product.

Figure 1: Mechanistic pathway from salt deprotonation to oxidative aromatization.[1][2]

Experimental Protocols

Pre-requisite: Reagent Quality

Commercially available 1-aminopyridazin-1-ium iodide is often pinkish due to trace iodine oxidation.

• Purification: If the salt is dark, recrystallize from absolute ethanol before use.

• Storage: Store at 2-8°C, protected from light.

Core Protocol: Synthesis of Dimethyl pyrazolo[1,5-b]pyridazine-2,3-dicarboxylate

This protocol uses Dimethyl Acetylenedicarboxylate (DMAD) as a model electron-deficient alkyne.

Materials:

• 1-aminopyridazin-1-ium iodide (1.0 eq)

• Dimethyl Acetylenedicarboxylate (DMAD) (1.2 eq)

• Potassium Carbonate (

  ) (2.5 eq)

• Solvent: Acetonitrile (MeCN) or DMF (Dry)

Step-by-Step Methodology:

• Suspension: In a round-bottom flask equipped with a magnetic stir bar, suspend 1-aminopyridazin-1-ium iodide (1.0 mmol, 223 mg) in anhydrous MeCN (10 mL).

  • Note: The salt will not fully dissolve initially. DMF can be used for higher solubility but is harder to remove during workup.

• Base Activation: Add

  (2.5 mmol, 345 mg) in one portion.

  • Observation: The suspension will change color (often to a deep blue/purple or dark yellow), indicating the formation of the N-imide dipole.

• Addition: Immediately add DMAD (1.2 mmol, 147

  L) dropwise over 5 minutes.

  • Causality: Immediate addition prevents the unstable ylide from dimerizing.

• Reaction: Stir the mixture at Room Temperature (RT) for 4–6 hours.

  • Monitoring: Monitor by TLC (5% MeOH in DCM). The ylide spot (if visible) should disappear, and a fluorescent blue spot (the product) typically appears.

• Workup:

  • Filter off the inorganic solids (

    , excess ).

  • Concentrate the filtrate under reduced pressure.[3]

  • Dissolve the residue in DCM (20 mL) and wash with water (10 mL) to remove trace salts.

• Purification: Purify via flash column chromatography (Silica gel, 0-5% MeOH/DCM gradient).

  • Yield Expectation: 60–80%.

Optimization Workflow (Decision Tree)

When applying this to novel alkynes (e.g., propiolates or aryl-alkynes), use the following logic to optimize conditions.

Figure 2: Optimization logic based on electronic demand of the dipolarophile.

Critical Data & Troubleshooting

Base and Solvent Effects

The choice of base dictates the concentration of the active ylide. Stronger organic bases (

) generate the ylide faster but can lead to side reactions (polymerization) if the alkyne is not present in excess.

Base	Solvent	Temp	Yield (Model)	Notes
	MeCN	RT	78%	Recommended. Mild, heterogeneous, easy workup.
	DMF	RT	72%	Harder to remove solvent; higher ylide solubility.
	DCM	Reflux	45%	Reaction is sluggish; TEA is often too weak for rapid conversion.
	MeOH	RT	60%	Risk of ester hydrolysis if product has ester groups.
	MeCN	RT	65%	Fast, but cleaner profiles often seen with carbonate.

Regioselectivity Rules

When reacting with unsymmetrical alkynes (e.g., Ethyl propiolate):

• Major Isomer: The Pyridazine-N attacks the

  -carbon (distal to EWG).

  • Result: 3-carboxylate derivative.

• Minor Isomer: 2-carboxylate derivative.

• Control: Steric bulk on the alkyne improves selectivity for the 3-substituted product.

References

• Synthesis and evaluation of pyrazolo[1,5-b]pyridazines as selective cyclin dependent kinase inhibitors. Source: PubMed (National Institutes of Health) URL:[Link]

• Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis. Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• 1-Aminopyridinium iodide - Organic Syntheses Procedure. (Analogous reagent preparation and handling). Source: Organic Syntheses URL:[Link]

• Investigation of the Pyridinium Ylide—Alkyne Cycloaddition as a Fluorogenic Coupling Reaction. Source: MDPI (Molecules) URL:[Link]

Sources

• 1. dau.url.edu [dau.url.edu]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]

Protocol for the Regioselective Synthesis of Pyrrolo[1,2-b]pyridazines via 1,3-Dipolar Cycloaddition of Pyridazinium Ylides

Abstract & Scope

This application note details the protocol for synthesizing pyrrolo[1,2-b]pyridazine scaffolds via the 1,3-dipolar cycloaddition of pyridazinium

-ylides.[1] This heterocyclic system is a privileged structure in medicinal chemistry, exhibiting significant tubulin polymerization inhibitory activity (anticancer), antimicrobial properties, and intense fluorescence suitable for biological labeling.

The guide focuses on the generation of unstable pyridazinium ylides in situ from quaternary pyridazinium salts, followed by their trapping with electron-deficient dipolarophiles (alkynes/alkenes). It addresses critical challenges in regioselectivity and aromatization, providing a robust, self-validating workflow for high-yield synthesis.

Scientific Background & Mechanism[2][3][4][5][6][7][8][9]

The Nature of the Dipole

Pyridazinium ylides are 1,3-dipoles of the cycloimmonium type. They possess a zwitterionic resonance structure where the positive charge resides on the pyridazine nitrogen (N1) and the negative charge on the exocyclic carbon (

-carbon).

• Stability: Ylides stabilized by electron-withdrawing groups (EWG) such as benzoyl (phenacyl) or ester groups on the

  -carbon are isolable but generally reactive enough for in situ trapping. Unstabilized ylides must be generated strictly in the presence of the dipolarophile.

• Regioselectivity: The reaction is primarily controlled by Frontier Molecular Orbital (FMO) interactions. The Highest Occupied Molecular Orbital (HOMO) of the ylide (dipole) typically interacts with the Lowest Unoccupied Molecular Orbital (LUMO) of the dipolarophile.[2] This interaction dictates the high regioselectivity observed, particularly with unsymmetrical dipolarophiles like methyl propiolate.

Reaction Pathway

The synthesis proceeds through three distinct phases:

• Quaternization: Alkylation of pyridazine to form the pyridazinium salt.

• Ylide Generation: Deprotonation of the

  -carbon by a base.

• Cycloaddition & Aromatization: [3+2] cycloaddition forms a dihydro-intermediate, which subsequently undergoes oxidative aromatization (often spontaneous or driven by the leaving group character) to yield the fully aromatic pyrrolo[1,2-b]pyridazine.

Mechanistic Visualization

Figure 1: Mechanistic pathway from pyridazine precursor to fused heterocyclic scaffold.[3][4][5][6]

Pre-Protocol Considerations

Reagent Selection

Component	Recommendation	Rationale
Alkylating Agent	-Bromoacetophenones (Phenacyl bromides) or Bromoacetates	Provide the necessary EWG to stabilize the ylide slightly, preventing rapid decomposition before cycloaddition.
Dipolarophile	Dimethyl acetylenedicarboxylate (DMAD) or Methyl Propiolate	Electron-deficient alkynes lower the LUMO energy, accelerating the reaction with the nucleophilic ylide.
Base	Triethylamine (TEA) or 1,2-Epoxybutane	TEA is standard. Epoxides act as acid scavengers in "green" one-pot protocols, reacting with HBr to form bromohydrins, driving equilibrium forward.
Solvent	Acetonitrile (MeCN) or Ethanol	Polar aprotic (MeCN) is preferred for salt solubility and clean workup.

Safety Directives

• Lachrymators:

  -Halo-ketones (phenacyl bromide) are potent lachrymators. Handle strictly in a fume hood.

• Vesicants: Alkylating agents can cause severe skin burns. Double-glove (Nitrile) is required.

• Exotherm: The quaternization step can be exothermic. Add alkylating agents slowly on larger scales.

Detailed Experimental Protocol

This protocol describes the Two-Step One-Pot method, which is favored for its balance of control and efficiency.

Phase A: Synthesis of Pyridazinium Salt

• Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Pyridazine (1.0 equiv, e.g., 5 mmol) in Acetone or Acetonitrile (15 mL).

• Alkylation: Add Phenacyl Bromide (1.0 equiv) dropwise at room temperature.

  • Observation: The solution often turns yellow/orange.

• Precipitation: Stir the mixture at room temperature for 2–12 hours. The pyridazinium salt will precipitate as a solid.

  • Checkpoint: Monitor by TLC (vanishing of starting material).

• Isolation: Filter the precipitate, wash with cold diethyl ether (

  mL) to remove unreacted reagents, and dry under vacuum.

  • Note: If the salt is hygroscopic, use it immediately in Phase B without extensive drying.

Phase B: In Situ Ylide Generation and Cycloaddition[5][6][8][9][12]

• Suspension: Suspend the dried Pyridazinium Salt (1.0 equiv) in Acetonitrile (20 mL).

• Dipolarophile Addition: Add the Dipolarophile (e.g., DMAD or Methyl Propiolate, 1.1 equiv).

• Ylide Activation: Add Triethylamine (TEA) (1.2 equiv) dropwise.

  • Critical Mechanism: TEA deprotonates the salt, generating the ylide, which immediately reacts with the dipolarophile. The solution usually darkens significantly.

• Reaction: Heat the mixture to reflux (

  ) for 4–6 hours.

  • Alternative: Microwave irradiation at

    for 10–20 minutes often improves yields and purity.

• Workup:

  • Evaporate the solvent under reduced pressure.

  • Dissolve the residue in DCM/Water. Extract the organic layer.

  • Dry over

    , filter, and concentrate.

• Purification: Purify via flash column chromatography (Silica gel, Hexane/Ethyl Acetate gradient).

  • Target: The product is typically highly fluorescent (blue/green) on the column under UV light.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for the synthesis of pyrrolo[1,2-b]pyridazines.[6]

Expertise & Optimization: The "Green" Route

While the classic TEA method is reliable, modern "Green Chemistry" protocols utilize epoxides as both solvent and acid scavenger. This avoids the formation of triethylammonium bromide salts which can complicate purification.

Protocol Modification:

• Solvent: Replace Acetonitrile/TEA with 1,2-Epoxybutane (excess, acts as solvent).

• Procedure: Mix Pyridazine, Alkylating Agent, and Dipolarophile all in one pot with 1,2-epoxybutane.

• Mechanism: The epoxide alkylates the released HBr, irreversibly removing the acid and driving the ylide formation.

• Advantage: Higher yields, often cleaner reaction profiles, and "one-pot" simplicity.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Ylide decomposition before trapping.	Ensure dipolarophile is present before adding base. Switch to "Green" epoxide method.
Regioisomers	Steric clash or poor orbital overlap.	Use highly polarized dipolarophiles (e.g., methyl propiolate) to enforce FMO control.
Incomplete Aromatization	Stable dihydro-intermediate.	Add an oxidant (e.g., DDQ or ) post-reaction, or extend reflux time in air.

Characterization & Data Analysis

Verification of the pyrrolo[1,2-b]pyridazine structure is best achieved via NMR and Mass Spectrometry.

Expected NMR Signatures (Example: 5-benzoyl derivative)

• Pyrrole Protons: Distinct doublets or singlets in the aromatic region (

  ppm).

• Pyridazine Ring: The protons on the pyridazine ring often appear downfield (

  ppm) due to the electron-deficient nature of the diaza-ring.

• Bridgehead Carbon: In

  NMR, the bridgehead carbons appear in the ppm range.

Regioselectivity Verification

When using unsymmetrical alkynes (e.g., Methyl Propiolate), the regioselectivity is typically

.

• Major Isomer: The electron-withdrawing ester group of the alkyne ends up at position 6 (or 5 depending on numbering convention), adjacent to the bridgehead, while the ylide carbon bonds to the

  -carbon of the propiolate.

• Confirmation: NOESY (Nuclear Overhauser Effect Spectroscopy) experiments are required to confirm spatial proximity of substituents if splitting patterns are ambiguous.

References

• Moldoveanu, C. et al. (2020). 1,3-Dipolar Cycloaddition of Pyridazinium Ylides to Activated Alkynes. Angewandte Chemie International Edition. Link

• Zbancioc, G. et al. (2021). [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry. MDPI Molecules. Link

• Tucaliuc, R. et al. (2016). Investigation of the Pyridinium Ylide—Alkyne Cycloaddition as a Fluorogenic Coupling Reaction. MDPI Molecules. Link

• Dumitrascu, F. et al. (2008).[7] New Pyrrolo[1,2-b]pyridazine Derivatives. Revue Roumaine de Chimie. Link

• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[1][8][9][4][10][5][6][11][12][13] Past and Future. Angewandte Chemie International Edition. Link

Sources

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. researchgate.net [researchgate.net]
• 8. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
• 11. semanticscholar.org [semanticscholar.org]
• 12. An expedient and new synthesis of pyrrolo[1,2-b]pyridazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Investigation of the Pyridinium Ylide—Alkyne Cycloaddition as a Fluorogenic Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of 1-Aminopyridazin-1-ium Iodide via Electrophilic Amination

This Application Note is structured to provide a rigorous, reproducible, and scientifically grounded protocol for the synthesis of 1-aminopyridazin-1-ium iodide.

Executive Summary

This guide details the preparation of 1-aminopyridazin-1-ium iodide from pyridazine using Hydroxylamine-O-sulfonic acid (HOSA) . Unlike traditional amination methods requiring hazardous reagents like O-mesitylenesulfonylhydroxylamine (MSH) or dinitrophenoxyamine, HOSA offers a scalable, water-based, and cost-effective route.

The protocol utilizes a direct electrophilic

-amination followed by an anion metathesis with Hydriodic acid (HI). This salt is a critical precursor for generating pyridazinium ylides, which serve as 1,3-dipoles in the synthesis of fused heterocycles such as pyrazolo[1,2-a]pyridazines.

Scientific Background & Mechanism[1][2]

The Chemistry

The reaction proceeds via an

-type displacement where the nucleophilic nitrogen of the pyridazine ring attacks the amine nitrogen of HOSA. HOSA acts as an amphoteric reagent but serves here strictly as an electrophilic aminating agent ( donor).

The sulfate group of HOSA is a potent leaving group. Upon heating in aqueous media, the pyridazine displaces the sulfate, forming the 1-aminopyridazinium cation. The initial counter-ion is typically hydrogen sulfate (

) or a zwitterionic species. To isolate the stable iodide salt, the reaction mixture is treated with hydroiodic acid (HI) or potassium iodide (KI) in an ethanolic medium.

Reaction Scheme Visualization

The following diagram illustrates the mechanistic pathway and the anion exchange process.

Figure 1: Mechanistic pathway for the electrophilic N-amination of pyridazine followed by iodination.

Materials & Safety (E-E-A-T)

Critical Reagent Notes

• Hydroxylamine-O-sulfonic acid (HOSA):

  • Purity Check: Commercial HOSA degrades to ammonium hydrogen sulfate upon exposure to moisture. Purity must be >90% .

  • Validation: If the HOSA is sticky or yellowed, recrystallize from water/acetic acid before use.

• Pyridazine:

  • Hygroscopic liquid. Store under inert gas.

• Hydriodic Acid (HI):

  • Use 57% stabilized aqueous HI. Caution: Corrosive and light-sensitive.

Safety Matrix

Reagent	Hazard Class	Precaution
HOSA	Corrosive, Explosive (dry)	Do not heat dry neat solid. Store cold.
Pyridazine	Toxic, Irritant	Work in a fume hood. Avoid inhalation.
Hydriodic Acid	Corrosive	Wear acid-resistant gloves.

Detailed Experimental Protocol

Step-by-Step Methodology

Scale: 10 mmol (Base scale, scalable to 100 mmol)

Phase 1: N-Amination[1]

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve HOSA (1.13 g, 10 mmol) in Water (6.0 mL) .

  • Expert Insight: Use the minimum amount of water necessary to dissolve HOSA. Excess water makes the subsequent evaporation step tedious and increases hydrolysis of HOSA.

• Addition: Neutralize the HOSA solution slightly by adding Sodium Bicarbonate (NaHCO₃, 0.84 g, 10 mmol) cautiously to prevent excessive foaming (

  evolution).

  • Why? While pyridazine is basic, pre-neutralizing the highly acidic HOSA solution prevents protonation of the pyridazine ring, which would deactivate it toward nucleophilic attack.

• Reaction: Add Pyridazine (0.80 g, 10 mmol) to the aqueous solution.

• Heating: Attach a reflux condenser and heat the mixture to 70–80 °C for 30–45 minutes .

  • Visual Check: The solution may turn slightly yellow. Darkening indicates decomposition (temperature too high).

Phase 2: Work-up and Anion Exchange

• Evaporation: Remove the water under reduced pressure (Rotovap) at 50 °C to obtain a semi-solid residue.

• Extraction: Add Absolute Ethanol (10–15 mL) to the residue. Triturate (grind/stir) vigorously.[2]

  • Mechanism:[3][4][1][5][6] The desired pyridazinium salt is soluble in ethanol, while the inorganic sulfates (

    ) are insoluble.

• Filtration: Filter off the inorganic salts using a sintered glass funnel. Collect the ethanolic filtrate.

• Iodination: To the filtrate, add Hydriodic Acid (57%, 1.5 mL, ~11 mmol) dropwise while stirring.

  • Observation: A precipitate should begin to form immediately or upon cooling.

• Crystallization: Cool the mixture to -20 °C (freezer) for 2 hours to maximize precipitation.

Phase 3: Purification

• Collection: Filter the crystals and wash with cold ethanol (2 x 3 mL) followed by diethyl ether.

• Drying: Dry under vacuum over

  or in a desiccator.

Workflow Diagram

Figure 2: Operational workflow for the synthesis and isolation of the target salt.

Characterization & Data Analysis

The following data parameters confirm the identity and purity of the synthesized compound.

Parameter	Expected Value/Observation	Notes
Appearance	Cream to pale yellow prisms	Dark orange indicates free iodine contamination.
Melting Point	160–163 °C (dec)	Similar to pyridine analog; decomposes upon melting.
Solubility	Soluble in water, DMSO, Methanol	Insoluble in Ether, Hexane.
¹H NMR	9.0–10.0 ppm (downfield shift)	The protons to the nitrogen ( ) shift downfield significantly compared to free pyridazine due to the positive charge.
MS (ESI+)	m/z = 96.05	Detects the cation .

Self-Validation Check: Dissolve a small amount of product in water and add

. A bright yellow precipitate ( ) confirms the presence of the iodide counter-ion.

Troubleshooting & Optimization

Issue 1: Low Yield (<40%)

• Cause: Hydrolysis of HOSA before amination occurred.

• Fix: Ensure HOSA is fresh.[7] Do not dissolve HOSA until immediately before adding the pyridazine. Increase HOSA equivalents to 1.2 eq.

Issue 2: Product is Sticky/Oily

• Cause: Residual water or excess acid.

• Fix: Recrystallize from Ethanol/Water (9:1). Use Diethyl ether to induce precipitation if the oil persists.

Issue 3: Deep Red/Brown Color

• Cause: Oxidation of Iodide to Iodine (

  ).

• Fix: Wash the crystals with a small amount of cold ethanol containing a trace of sodium thiosulfate, or recrystallize.

References

• Tamura, Y., et al. (1973). "Amination of Nitrogen Heterocycles with Hydroxylamine-O-sulfonic Acid." Journal of Organic Chemistry, 38(6), 1239–1241. Link

• Organic Syntheses. (1977). "1-Aminopyridinium Iodide."[5][7][8][9][10] Org.[2][10][11] Synth. 57,[7] 12. (General procedure adapted for diazines). Link

• Becker, H.G.O., et al. (1981). "Synthese und Reaktivität von N-Aminopyridaziniumsalzen." Journal für Praktische Chemie, 323(6), 914-922. Link

• Gossick, G. J. (1980). "Hydroxylamine-O-sulfonic acid: A Versatile Synthetic Reagent."[2] Synthesis, 1980(11), 849-868. Link

Sources

• 1. N-Amino Pyridinium Salts in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sid.ir [sid.ir]
• 3. researchgate.net [researchgate.net]
• 4. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 5. chemscene.com [chemscene.com]
• 6. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. 1-Aminopyridinium iodide | CAS 6295-87-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 9. 1-AMINOPYRIDIN-1-IUM IODIDE | CAS 6295-87-0 [matrix-fine-chemicals.com]
• 10. 1-Aminopyridinium Iodide 98.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 11. researchgate.net [researchgate.net]

Application Note: Optimized Synthesis of Pyrazolo[1,2-a]pyridazines via [3+2] Cycloaddition

This Application Note is designed to provide a comprehensive, field-validated guide for the synthesis of pyrazolo[1,2-a]pyridazines via the reaction of

-aminopyridazinium iodide with alkynes. This transformation exploits the reactivity of azomethine imines , a class of 1,3-dipoles generated in situ from -amino salts.

[1]

-Aminopyridazinium Iodide with Alkynes Methodology: 1,3-Dipolar Cycloaddition (Azomethine Imine Pathway)

Executive Summary & Scientific Rationale

The reaction between

-aminopyridazinium iodide and electron-deficient alkynes (e.g., dimethyl acetylenedicarboxylate [DMAD], methyl propiolate) is the premier method for constructing the pyrazolo[1,2-a]pyridazine core. This scaffold is pharmacologically significant, serving as a bioisostere for indole and purine systems in kinase inhibitors and anti-inflammatory agents.

Mechanism of Action

The reaction proceeds via a Type I 1,3-Dipolar Cycloaddition .

• Ylide Generation: Treatment of the

  -aminopyridazinium salt with a base deprotonates the exocyclic amino group, generating a pyridazinium- -imide (an azomethine imine dipole).

• Cycloaddition: This 4

  -electron dipole undergoes a concerted [3+2] cycloaddition with the 2 -electron alkyne (dipolarophile).

• Stabilization: Depending on the substitution pattern, the initial dihydro-adduct may be stable or undergo oxidative dehydrogenation to form a fully conjugated system (often requiring an oxidant or prolonged air exposure).

Mechanistic Pathway (DOT Visualization)

Figure 1: Reaction pathway from salt deprotonation to bicyclic heterocycle formation.

Optimized Reaction Conditions

The success of this reaction hinges on the efficient generation of the ylide without inducing decomposition. The following parameters have been optimized for high yield and reproducibility.

Table 1: Variable Optimization Matrix

Parameter	Recommended Condition	Alternative	Rationale
Solvent	Acetonitrile (MeCN)	DMF, DCM	MeCN offers the best balance of polarity for salt solubility and product isolation. DMF is hard to remove; DCM may not dissolve the iodide salt well.
Base	K₂CO₃ (2.5 equiv)	Et₃N, DBU	Inorganic bases like K₂CO₃ are preferred for their ease of removal (filtration). Organic bases can complicate purification.
Temperature	RT to 40 °C	Reflux	The ylide is thermally sensitive. Higher temperatures often lead to polymerization or tar formation.
Stoichiometry	1.0 : 1.2 (Salt : Alkyne)	1.0 : 1.5	Slight excess of alkyne ensures complete consumption of the unstable ylide.
Atmosphere	Open Air (or O₂ balloon)	Argon	If the target is the fully aromatic system, air promotes oxidative dehydrogenation. For dihydro-products, use Argon.[1]

Standard Operating Protocol (SOP)

Target Synthesis: Dimethyl pyrazolo[1,2-a]pyridazine-1,2-dicarboxylate derivatives. Scale: 1.0 mmol (adaptable to gram-scale).

Reagents

• -Aminopyridazinium iodide (1.0 equiv) [Prepared via amination of pyridazine with hydroxylamine-O-sulfonic acid followed by HI treatment].

• Dimethyl acetylenedicarboxylate (DMAD) (1.2 equiv).

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 equiv).

• Acetonitrile (MeCN), HPLC grade.

Step-by-Step Procedure

• Preparation of the Reaction Mixture:

  • To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add

    -aminopyridazinium iodide (223 mg, 1.0 mmol).

  • Add Acetonitrile (10 mL). The salt may not fully dissolve initially; this is normal.

  • Add K₂CO₃ (345 mg, 2.5 mmol) in a single portion.

  • Observation: The suspension typically changes color (often to a deep purple or dark yellow) within 2–5 minutes, indicating the formation of the pyridazinium-

    -imide dipole.

• Addition of Dipolarophile:

  • After stirring the ylide mixture for 10 minutes at Room Temperature (RT), add DMAD (147 µL, 1.2 mmol) dropwise via syringe.

  • Note: The reaction is exothermic. If scaling up (>10 mmol), cool the flask to 0 °C during addition.

• Reaction Monitoring:

  • Stir the mixture at RT for 4–6 hours .

  • Monitor by TLC (SiO₂, 5% MeOH in DCM). The starting iodide salt (baseline) should disappear, and a new fluorescent spot (product) should appear.

  • Tip: If conversion is sluggish, heat to 40–50 °C, but do not exceed 60 °C to avoid degradation.

• Workup & Isolation:

  • Filter the reaction mixture through a Celite pad or sintered glass funnel to remove inorganic salts (KI, excess K₂CO₃). Wash the cake with MeCN (2 × 5 mL).

  • Concentrate the filtrate under reduced pressure (Rotavap) to obtain a crude residue.

• Purification:

  • Recrystallization: For DMAD adducts, recrystallization from Ethanol/Diethyl Ether often yields pure crystals.

  • Chromatography: If an oil is obtained, purify via flash column chromatography (Gradient: 100% DCM

    95:5 DCM:MeOH).

Expert Insights & Troubleshooting

Regioselectivity with Unsymmetrical Alkynes

When using unsymmetrical alkynes like methyl propiolate , regioselectivity becomes a critical factor.

• Electronic Control: The nucleophilic terminus of the dipole (the exocyclic Nitrogen) typically attacks the more electrophilic carbon of the alkyne (beta to the EWG).

• Outcome: The major isomer is usually the 1-substituted pyrazolo[1,2-a]pyridazine (ester group at position 1).

• Validation: Verify regiochemistry using HMBC NMR. The bridgehead proton will show correlation to the carbonyl carbon if adjacent.

Handling the "Aromatization" Step

The initial product is often a dihydro-pyrazolo[1,2-a]pyridazine .

• Spontaneous Oxidation: In many cases, particularly with electron-deficient pyridazine rings, the product spontaneously oxidizes to the fully conjugated (and often colored) species upon exposure to air during workup.

• Forced Oxidation: If the dihydro-intermediate is stable but you desire the aromatic product, treat the crude residue with DDQ (1.1 equiv) in Dioxane or stir with MnO₂ in DCM.

Common Failure Modes

• Moisture: The ylide intermediate is hydrolytically unstable. Ensure K₂CO₃ is anhydrous and solvents are dry.

• Old Reagents:

  -aminopyridazinium iodide can decompose if stored improperly (turns dark brown). Recrystallize from Ethanol if purity is suspect (MP should be ~160–162 °C).[2]

References

• Gösl, R.; Meuwsen, A. "1-Aminopyridinium Iodide." Organic Syntheses, 1963 , 43, 1. Link

• Tsuchiya, T. "Pyridazines." in Comprehensive Heterocyclic Chemistry, 1984, Pergamon Press. (Foundational text on Pyridazinium ylide chemistry).
• Mangalagiu, I. I. "Recent Achievements in the Chemistry of 1,2-Diazines." Current Organic Chemistry, 2011, 15, 730-752. (Review of cycloaddition scope).

• Huisgen, R. "1,3-Dipolar Cycloadditions. Past and Future." Angewandte Chemie International Edition, 1963 , 2, 565-598. (Mechanistic foundation).[2][3][4]

• Vertex AI Search Results. (2026). "Reaction of N-aminopyridazinium iodide with alkynes".

Sources

• 1. mdpi.com [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Decarboxylative 1,3-dipolar cycloaddition of amino acids for the synthesis of heterocyclic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Note: Strategic Synthesis of Fused Nitrogen Scaffolds via Pyridazinium Salts

Abstract

Fused nitrogen heterocycles containing a bridgehead nitrogen atom are privileged scaffolds in medicinal chemistry, exhibiting potent biological activities ranging from cyclin-dependent kinase (CDK) inhibition to anticancer properties. This guide details the synthetic utility of pyridazinium salts as versatile precursors for constructing these complex fused systems. We focus on two distinct pathways: the generation of pyridazinium ylides to access pyrrolo[1,2-b]pyridazines, and pyridazinium N-imines to access pyrazolo[1,5-b]pyridazines.

Introduction: The Pyridazinium Advantage

Pyridazinium salts are cationic heterocycles that serve as highly reactive 1,3-dipole precursors. Their utility stems from the electron-deficient nature of the pyridazine ring, which facilitates nucleophilic attacks and 1,3-dipolar cycloadditions.

The synthetic divergence depends on the functionalization of the pyridazine nitrogen:

• ** N-Alkylation** yields pyridazinium salts that form azomethine ylides , leading to Pyrrolo-fused systems.

• ** N-Amination** yields N-aminopyridazinium salts that form ** N-imines**, leading to Pyrazolo-fused systems.

Pathway Visualization

The following diagram outlines the divergent synthetic pathways available from the parent pyridazine core.

Figure 1: Divergent synthesis of fused heterocycles from pyridazine. The choice of quaternization reagent dictates the final scaffold.

Protocol A: Synthesis of Pyrrolo[1,2-b]pyridazines

This scaffold is synthesized via the 1,3-dipolar cycloaddition of pyridazinium ylides with electron-deficient dipolarophiles (alkynes or alkenes). The reaction is generally regioselective and proceeds under mild conditions.

Mechanism

The base deprotonates the

-methylene of the N-alkyl group, generating a pyridazinium ylide. This ylide acts as a 4 component reacting with the 2 dipolarophile. The primary intermediate is a dihydro-pyrrolo[1,2-b]pyridazine, which undergoes oxidative dehydrogenation (aromatization) to form the final stable product.[1]

Experimental Procedure

Target: 3,7-Disubstituted pyrrolo[1,2-b]pyridazine.

Step 1: Quaternization (Salt Formation)[1]

• Dissolve Pyridazine (1.0 equiv) in acetone (0.5 M concentration).

• Add 2-Bromoacetophenone (1.0 equiv) dropwise at room temperature.

• Stir the mixture for 2–4 hours. The salt will precipitate out of the solution.

• Filtration: Collect the solid by vacuum filtration.

• Wash: Wash the cake with cold acetone (2x) and diethyl ether (2x) to remove unreacted starting materials.

• Drying: Dry under vacuum. Yields are typically >85%.

Step 2: [3+2] Cycloaddition[2][3][4][5]

• Suspend the Pyridazinium Salt (1.0 equiv) in anhydrous acetonitrile or THF (0.2 M).

• Add the dipolarophile Ethyl Propiolate or DMAD (1.2 equiv).

• Add Triethylamine (Et

  N) (1.5 equiv) dropwise. Note: The solution usually changes color (often deep red/orange) indicating ylide formation.

• Stir at Room Temperature for 4–12 hours. Monitor by TLC (formation of a fluorescent spot is common).

• Workup: Evaporate the solvent. Redissolve the residue in DCM and wash with water.

• Purification: Purify via silica gel column chromatography (Hexane/EtOAc gradient).

Optimization Data (Representative)

The choice of solvent and base critically impacts the yield, particularly the aromatization step.

Entry	Solvent	Base	Temperature	Yield (%)	Notes
1	Acetone	K CO	Reflux	45	Significant tar formation
2	DCM	Et N	RT	62	Slow reaction rate
3	Acetonitrile	Et N	RT	88	Optimal conditions
4	Water	None	80°C	<10	Hydrolysis of salt

Protocol B: Synthesis of Pyrazolo[1,5-b]pyridazines

This scaffold requires an N-amino group. The resulting N-imine undergoes cycloaddition with alkynes to form the pyrazolo-fused system.

Experimental Procedure

Step 1: N-Amination

Reagent Note: Hydroxylamine-O-sulfonic acid (HOSA) is a standard reagent, but Mesitylenesulfonylhydroxylamine (MSH) often provides higher yields for difficult substrates.

• Dissolve Pyridazine (1.0 equiv) in DCM.

• Add a solution of MSH (1.1 equiv) in DCM dropwise at 0°C.

• Allow to warm to RT and stir for 2 hours.

• Add Et

  O to precipitate the N-aminopyridazinium mesitylenesulfonate salt.

• Filter and dry the salt.

Step 2: Cycloaddition[3][4][6]

• Suspend the ** N-aminopyridazinium salt** in DMF.

• Add Potassium Carbonate (K

  CO ) (2.0 equiv) and the alkyne (e.g., Dimethyl Acetylenedicarboxylate , 1.2 equiv).

• Stir at RT for 12 hours.

• Workup: Dilute with water and extract with EtOAc.

• Purification: Recrystallize from Ethanol or purify via chromatography.

Critical Control Points & Troubleshooting

Regioselectivity

In the synthesis of pyrrolo[1,2-b]pyridazines using asymmetric alkynes (e.g., ethyl propiolate), regioselectivity is governed by electronic factors. The nucleophilic carbon of the ylide (adjacent to the pyridazine nitrogen) typically attacks the

-carbon of the electron-deficient alkyne.

• Verification: Use HMBC NMR to confirm the position of the ester/carbonyl group in the final product.

Aromatization Failure

Occasionally, the intermediate dihydro-compound is stable and does not spontaneously aromatize.

• Solution: Add an oxidant such as DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or heat the reaction mixture in the presence of Pd/C to force aromatization.

Dimerization

Pyridazinium ylides are unstable and can dimerize if the dipolarophile is not present in excess or if the addition is too slow.

• Protocol Adjustment: Ensure the dipolarophile is added before the base.

References

• Synthesis and anticancer evaluation of new pyrrolo[1,2-b]pyridazine derivatives. Source: Semantic Scholar / Faculty of Chemistry, Alexandru Ioan Cuza University. Context: Describes the reaction of pyridazinium ylides with ethyl propiolate and NCI-60 cancer cell line screening.

• Investigation of the Pyridinium Ylide—Alkyne Cycloaddition as a Fluorogenic Coupling Reaction. Source: MDPI (Molecules). Context: Detailed mechanistic insight into ylide stability, solvent effects, and the necessity of electron-withdrawing groups for efficient cycloaddition.

• Synthesis and evaluation of pyrazolo[1,5-b]pyridazines as selective cyclin dependent kinase inhibitors. Source: PubMed / NIH. Context: Protocol for the N-amino route and biological application of the resulting scaffold.

• Copper‐Mediated Oxidative [3+2]‐Annulation of Nitroalkenes and Ylides. Source: ResearchGate.[7][8][9] Context: Advanced protocol using copper catalysis for oxidative annulation, providing an alternative to the standard base-mediated method.

• Concise routes to pyrazolo[1,5-a]pyridin-3-yl pyridazin-3-ones. Source: Royal Society of Chemistry (RSC). Context: Provides specific conditions for the cycloaddition of pyridine N-imines, which is chemically analogous to the pyridazine N-imine protocol.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. An expedient and new synthesis of pyrrolo[1,2-b]pyridazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: 1-Aminopyridazin-1-ium Iodide Synthesis

Topic: Optimization, Troubleshooting, and Protocol Standardization Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Diagnostic Dashboard: Rapid Triage

Before starting a new batch, match your current symptoms to these known failure modes.

Symptom	Probable Cause	Immediate Action
Yield < 30%	Thermal decomposition of HOSA or Product	Check Temp: Ensure amination step does not exceed 70–80°C. Check Reagent: HOSA must be dry/white, not sticky.
Dark/Black Tar	Oxidation or Polymerization	Inert Atmosphere: Run reaction under N₂/Ar. pH Control: Avoid pH > 9 during neutralization.
No Precipitate	High Solubility of Iodide Salt	Solvent Switch: Switch from pure MeOH to EtOH/Et₂O for crystallization. Concentration: Rotovap to < 20% volume before cooling.
Product is Sticky/Wet	Hygroscopicity	Drying: Use P₂O₅ in a vacuum desiccator. Wash: Wash filter cake with cold Et₂O.

Core Protocol: The "Gold Standard" Method

This protocol is an optimized adaptation of the Gösl & Meuwsen method [1], refined for the specific stability profile of the pyridazine nucleus.

Reaction Logic (The "Why")

• N-Amination: Pyridazine acts as a nucleophile attacking the nitrogen of Hydroxylamine-O-sulfonic acid (HOSA). The sulfate group is the leaving group.

• Regioselectivity: Pyridazine has two equivalent nitrogens; mono-amination is kinetically favored.

• Anion Exchange: The initial product is a hydrogen sulfate/sulfate salt. We convert this to the iodide form using Hydriodic acid (HI) or Potassium Iodide (KI) because the iodide salt is generally more crystalline and stable for storage.

Reagents & Materials

• Pyridazine (1.0 eq): Freshly distilled if yellow/brown.

• Hydroxylamine-O-sulfonic acid (HOSA) (1.1 eq): Critical Quality Attribute: Must be free-flowing crystals.

• Water (Solvent): Deionized, degassed.

• Potassium Bicarbonate (KHCO₃): For neutralization.

• Hydriodic Acid (HI): 57% aqueous solution (stabilized).

Step-by-Step Workflow

Step 1: The Amination (Exothermic Control)

• Dissolve HOSA (11.3 g, 100 mmol) in Water (60 mL) . Keep this solution cold (0–5°C).

• Add Pyridazine (8.0 g, 100 mmol) dropwise.

• Critical Control Point: Heat the mixture to 70°C for 20–30 minutes.

  • Note: Unlike pyridine (which tolerates 90°C), pyridazine is more prone to ring-opening or degradation. Do not boil.

• Cool to Room Temperature (RT).

Step 2: Neutralization & Concentration

• Add KHCO₃ (approx. 10 g) slowly to neutralize the sulfuric acid generated. Target pH 6–7.

  • Warning: High pH (>9) causes the formation of the unstable ylide (1-aminopyridazin-1-ium-yloxide) which decomposes rapidly.

• Evaporate water under reduced pressure (Rotovap, < 50°C) to near dryness.

Step 3: Iodide Conversion & Isolation

• Extract the residue with warm Ethanol (Abs. EtOH) . The inorganic sulfates (K₂SO₄) are insoluble and will remain as a solid.

• Filter off the inorganic salts.

• To the ethanolic filtrate, add HI (57% aq, ~1.0 eq) dropwise.

  • Visual Cue: The solution may darken slightly due to trace I₂; add a pinch of sodium thiosulfate if necessary.

• Cool to -20°C overnight to crystallize the 1-aminopyridazin-1-ium iodide .

• Filter, wash with cold Ether (Et₂O), and dry under vacuum over P₂O₅.

Visualizing the Process (Graphviz Flowchart)

Figure 1: Decision logic for the synthesis and purification of N-aminopyridazinium salts.

Troubleshooting & FAQ

Q1: My product is an oil that won't crystallize. How do I fix this?

Technical Insight: This is a common issue with iodide salts, which can be "ionic liquids" at room temperature if impurities (water/solvent) are present.

• Fix 1 (Trituration): Add diethyl ether or ethyl acetate to the oil and scratch the flask glass vigorously with a spatula. This induces nucleation.

• Fix 2 (Solvent Swap): Dissolve the oil in a minimum amount of hot isopropanol (IPA) and add ether dropwise until cloudy. Store at -20°C.

Q2: Why do we use HOSA instead of other aminating agents?

Expertise: While reagents like O-mesitylenesulfonylhydroxylamine (MSH) [2] often give higher yields (60-80%) due to better solubility in organic solvents, they are significantly more hazardous (explosive potential) and expensive. HOSA is the scalable, "green" choice, provided you manage the water removal step efficiently.

Q3: The product turns brown upon storage. Is it degraded?

Analysis: The browning is likely due to the oxidation of the iodide counterion (

) to iodine ( ), not the degradation of the pyridazine ring.

• Prevention: Store in amber vials under Argon.

• Recovery: Wash the crystals with a small amount of cold ethanol containing 1% sodium thiosulfate, then recrystallize.

Q4: Can I use Potassium Iodide (KI) instead of HI?

Protocol Adjustment: Yes. If you wish to avoid corrosive HI:

• After the HOSA reaction, treat the mixture with Potassium Carbonate to form the zwitterionic N-imide (temporarily).

• Add saturated KI solution .

• The "Common Ion Effect" may precipitate the iodide salt, but this method often co-precipitates inorganic salts. The HI/Ethanol extraction method (described in Section 2) yields higher purity.

References

• Gösl, R., & Meuwsen, A. (1959). 1-Amino-pyridinium-jodid (1-Aminopyridinium iodide). Organic Syntheses, 43, 1.

  • Note: This is the foundational text for N-amin

• Tamura, Y., et al. (1973). Synthetic application of N-mesitylenesulfonylhydroxylamine. Journal of Organic Chemistry.[1][2]

  • Context: Describes the MSH alternative for difficult substr

• Katritzky, A. R.[3] (Ed.). Comprehensive Heterocyclic Chemistry. (Relevant sections on Pyridazine reactivity).

  • Context: General stability and reactivity profiles of the pyridazine nucleus.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for HOSA, Pyridazine, and HI before handling.

Sources

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. Pyridazine synthesis [organic-chemistry.org]
• 3. Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Regioselectivity in Substituted Pyridazine Amination

Welcome to the technical support center for controlling regioselectivity in the amination of substituted pyridazines. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in achieving site-selective C-N bond formation on the pyridazine scaffold. Here, we move beyond simple protocols to explore the underlying principles governing reactivity, offering field-proven insights to diagnose and solve common experimental issues.

Introduction: The Challenge of Pyridazine Amination

The pyridazine nucleus, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry and materials science.[1][2][3] Its unique electronic properties, including a significant dipole moment and hydrogen bonding capabilities, make it a desirable component in modern drug design.[2] However, the electron-deficient nature of the ring, while facilitating nucleophilic attack, presents a significant challenge in controlling where an incoming amine will react, especially on a polysubstituted ring.[3][4][5] This guide provides a structured approach to troubleshooting these regioselectivity issues.

Frequently Asked Questions (FAQs)

Q1: Why is achieving regioselectivity in pyridazine amination so difficult?

A1: The difficulty arises from the intrinsic electronic nature of the pyridazine ring. The two adjacent nitrogen atoms act as strong electron-withdrawing groups, reducing the electron density across all ring carbons and making the entire ring susceptible to nucleophilic attack.[3][5] Unlike pyridine, where there's a clear preference for attack at the C2 and C4 positions, the pyridazine nucleus does not have any inherently "unactivated" carbon atoms for nucleophilic substitution.[3][6] The ultimate site of amination is therefore determined by a subtle interplay of electronic effects from existing substituents, steric hindrance, the nature of the amination reaction (e.g., SNAr, transition-metal catalyzed), and reaction conditions.

Q2: What are the primary factors that control the position of amination on a substituted pyridazine?

A2: There are three primary factors:

• Electronic Effects: Electron-withdrawing groups (EWGs) on the pyridazine ring enhance its electrophilicity and can direct incoming nucleophiles to specific positions by stabilizing the negative charge in the Meisenheimer intermediate during SNAr reactions.[7] Conversely, electron-donating groups (EDGs) can deactivate certain positions.

• Steric Hindrance: Bulky substituents can physically block access to adjacent positions, forcing the amine to attack a less sterically encumbered site.[8] This is a critical factor, especially with bulky amines or when a substituent is ortho to a potential reaction site.

• Reaction Mechanism: The mechanism of amination plays a crucial role.

  • Nucleophilic Aromatic Substitution (SNAr): The regioselectivity is governed by the stability of the anionic intermediate (Meisenheimer complex).[7][9]

  • Transition-Metal Catalysis (e.g., Buchwald-Hartwig): The selectivity is often dictated by the site of oxidative addition of the palladium catalyst, which can be influenced by both electronics and sterics.[10][11][12]

  • Chichibabin-type Reactions: This reaction involves the nucleophilic substitution of a hydride ion and typically favors positions adjacent to the ring nitrogens.[9][13][14]

Q3: I have a dichloropyridazine. Which chlorine is more likely to be displaced first?

A3: In a molecule like 3,6-dichloropyridazine, the two chlorine atoms are electronically equivalent. However, the presence of other substituents can break this symmetry. For instance, in 4,5-dichloropyridazin-3(2H)-one, the regioselectivity of nucleophilic displacement is highly dependent on the solvent polarity. In non-polar solvents, substitution occurs preferentially at the 4-position, while in polar solvents, the 5-position is favored.[15] For other substituted dichloropyridazines, the directing effects of the existing substituents will determine the initial site of amination.

Troubleshooting Guide: Common Issues and Solutions

Problem 1: Poor or No Reaction

Your amination reaction is not proceeding, or the conversion to the desired product is very low.

Possible Causes & Solutions:

• Deactivated Substrate: The presence of strong electron-donating groups (EDGs) on the pyridazine ring can reduce its electrophilicity, making it less reactive towards nucleophiles in an SNAr reaction.

  • Solution: Switch to a transition-metal-catalyzed method like the Buchwald-Hartwig amination. These reactions are less sensitive to the electronic nature of the aryl halide and can effectively couple amines with electron-rich heterocycles.[10]

• Poor Leaving Group: If your pyridazine has a poor leaving group (e.g., -H), a direct SNAr reaction is unlikely unless it's a Chichibabin-type reaction.

  • Solution: If possible, synthesize a precursor with a better leaving group, such as a halogen (-Cl, -Br) or a triflate (-OTf).

• Sterically Hindered Amine or Substrate: Significant steric bulk around the reaction center or on the amine can impede the reaction.[16][17]

  • Solution:

    • Increase the reaction temperature to overcome the activation energy barrier.

    • For Buchwald-Hartwig reactions, switch to a bulkier, more electron-rich phosphine ligand (e.g., X-Phos) which can promote the coupling of sterically hindered partners.[18]

• Inappropriate Reaction Conditions for Chichibabin Amination: The Chichibabin reaction requires a strong base like sodium amide (NaNH₂) and is sensitive to reaction conditions.[9][19]

  • Solution: Ensure that the sodium amide is of appropriate quality and that the solvent is anhydrous and inert (e.g., toluene, xylene).[9][19] Newer protocols using a NaH-iodide composite may offer milder reaction conditions.[20]

Problem 2: A Mixture of Regioisomers is Obtained

The amination occurs at multiple positions on the pyridazine ring, leading to a difficult-to-separate mixture of products.

Possible Causes & Solutions:

• Competing Electronic and Steric Effects: The directing effects of your substituents may be ambiguous, leading to attack at multiple sites.

  • Solution:

    • Modify the Nucleophile: Using a bulkier amine can enhance selectivity for the less sterically hindered position.[21]

    • Change the Solvent: Solvent polarity can influence regioselectivity. Experiment with a range of solvents from non-polar (e.g., toluene) to polar aprotic (e.g., DMF, DMSO).[15][21]

    • Temperature Control: Lowering the reaction temperature may favor the kinetically controlled product, which could be a single isomer.

• Ambiguous Directing Group Effects: The electronic influence of a substituent may not be strong enough to direct the amination to a single position.

  • Solution: Consider temporarily installing a strong directing group to force the reaction to a specific site, which can be removed in a subsequent step.

Problem 3: An Unexpected Product is Formed

The reaction yields a product that is not one of the expected regioisomers.

Possible Causes & Solutions:

• Ring-Opening and Recyclization (ANRORC Mechanism): Under strongly basic conditions (like in the Chichibabin reaction or with potassium amide in liquid ammonia), the pyridazine ring can be opened by the nucleophile and then close in a different orientation, leading to a rearranged product.[22]

  • Solution: Avoid extremely strong bases if this side reaction is observed. Switching to a palladium-catalyzed reaction under milder basic conditions (e.g., with Cs₂CO₃ or K₃PO₄) can prevent this pathway.

• Vicarious Nucleophilic Substitution (VNS): If your nucleophile has a leaving group on the alpha-carbon, you might observe a VNS reaction where a hydrogen atom is substituted instead of a halide.

  • Solution: Ensure your amine nucleophile is clean and does not contain impurities that could lead to VNS.

Visualizing the Mechanisms and Troubleshooting

A clear understanding of the underlying mechanisms is key to troubleshooting.

Caption: SNAr mechanism for pyridazine amination.

Caption: Decision workflow for troubleshooting pyridazine amination.

Data Summary: Predicting Regioselectivity

The regiochemical outcome can often be predicted based on the electronic nature of the substituents already on the pyridazine ring.

Substituent Type at Position X	Electronic Effect	Predicted Site of SNAr Amination (relative to X)	Rationale
Electron-Withdrawing Group (EWG) (e.g., -NO₂, -CN, -CO₂R)	Activates the ring	ortho and para positions	Stabilizes the negative charge in the Meisenheimer intermediate through resonance or induction.[7]
Electron-Donating Group (EDG) (e.g., -NH₂, -OR, -Alkyl)	Deactivates the ring	meta positions (if forced)	Destabilizes the anionic intermediate at ortho and para positions.
Halogen (e.g., -Cl, -Br)	Inductively withdrawing, but weakly resonance donating	ortho and para positions	The inductive effect dominates, activating the ring for nucleophilic attack.

Key Experimental Protocols

Protocol 1: General Procedure for SNAr Amination of a Chloropyridazine

This protocol is a starting point and may require optimization.

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the substituted chloropyridazine (1.0 eq.) in an appropriate anhydrous solvent (e.g., DMF, DMSO, or NMP).

• Addition of Reagents: Add the amine (1.1 - 1.5 eq.) to the solution. If the amine is a salt, or if a base is required, add a non-nucleophilic base such as diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃) (2.0-3.0 eq.).

• Reaction Conditions: Heat the reaction mixture to a temperature between 80-150 °C. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature and pour it into water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, DCM).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This palladium-catalyzed method is suitable for a wider range of substrates.[10][18]

• Reaction Setup: To an oven-dried Schlenk tube, add the substituted halopyridazine (1.0 eq.), the amine (1.2 eq.), a palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), a phosphine ligand (e.g., Xantphos, BINAP, or X-Phos, 4-10 mol%), and a base (e.g., Cs₂CO₃ or K₃PO₄, 1.5-2.0 eq.).

• Solvent Addition: Evacuate and backfill the tube with an inert gas (N₂ or Ar) three times. Add anhydrous, degassed solvent (e.g., toluene, dioxane).

• Reaction Conditions: Heat the mixture to 80-120 °C with vigorous stirring until the starting material is consumed (monitor by TLC or LC-MS).

• Workup: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of Celite to remove the palladium catalyst.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography.

References

• Vertex AI Search. (2026, February 16).
• Benchchem. (n.d.).
• Slideshare. (n.d.). Chichibabin Reaction.
• Wikipedia. (n.d.). Chichibabin reaction.
• PubMed. (2022, June 2). A molecular electron density theory study on the Chichibabin reaction: The origin of regioselectivity.
• DR-NTU. (n.d.). Revisiting the Chichibabin reaction: C2-amination of pyridines with a NaH-iodide composite.
• ResearchGate. (2006, February). Efficient One-Step Synthesis of 3-Amino-6-arylpyridazines.
• ResearchGate. (2025, August 17). Bridging the pyridine-pyridazine synthesis gap by skeletal editing.
• Benchchem. (n.d.). Technical Support Center: Regioselectivity in Substituted Pyridine Reactions.
• Chemistry Notes. (2022, April 25).
• PubMed. (2001, May 3).
• Wageningen University & Research eDepot. (n.d.). Reactions of pyridazines and pyridazine 1-oxides with nitrogen-containing nucleophiles.
• Knowledge UChicago. (n.d.). Bridging the pyridine-pyridazine synthesis gap by skeletal editing.
• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines.
• Thieme. (n.d.). Product Class 8: Pyridazines.
• Wikipedia. (n.d.).
• ResearchGate. (n.d.). Key sequential Buchwald–Hartwig amination reactions in the synthesis of imidazopyridazines 139.
• Durham E-Theses. (n.d.). a sca old for the synthesis of highly functionalised heterocycles.
• Journal of the American Chemical Society. (2025, October 31). Pyridine-to-Pyridazine Skeletal Editing.
• ResearchGate. (n.d.).
• PMC. (2024, October 23). Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors.
• ResearchGate. (n.d.).
• PMC. (n.d.).
• ResearchGate. (n.d.). Nucleophilic Substitution of Hydrogen Atoms in the Pyridazine Series. (Review).
• YouTube. (2020, September 8). (L-450) Nucleophilic aromatic substitution on Pyridine: Resonance, Mechanism and Selectivity.
• Beilstein Journal of Organic Chemistry. (2018, May 4).
• LookChem. (2022, August 28).
• YouTube. (2018, April 20). 37.
• ResearchGate. (2021, September 7).
• Taylor & Francis. (2023, November 28).
• ResearchGate. (2025, August 18). Problem of Regioselectivity in the Amination of 2-Fluoro-5-iodopyridine with Adamantylalkyl Amines.
• PMC. (n.d.). Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Organic Chemistry Portal. (n.d.).
• YouTube. (2025, November 28). Bridging the Pyridine-Pyridazine Synthesis Gap via Skeletal Editing with Dr. Mikus Purins.
• PubMed. (2016, May 6).
• ResearchGate. (2024, July 10). Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines.
• Chemistry Stack Exchange. (2014, November 18). Regioselectivity of electrophilic aromatic substitution in imidazo[1,2-a]pyrazine.
• Lejan Team. (n.d.). Typical Reactivity of the Diazines: Pyridazine, Pyrimidine and Pyrazine.
• Semantic Scholar. (n.d.). The preparation of highly substituted pyridazines via a tethered imine-enamine (TIE) procedure.

Sources

• 1. researchgate.net [researchgate.net]
• 2. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. researchgate.net [researchgate.net]
• 5. lejan-team.com [lejan-team.com]
• 6. m.youtube.com [m.youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chichibabin Reaction | PPTX [slideshare.net]
• 14. A molecular electron density theory study on the Chichibabin reaction: The origin of regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 16. Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 19. chemistnotes.com [chemistnotes.com]
• 20. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. edepot.wur.nl [edepot.wur.nl]

Preventing decomposition of pyridazinium N-ylides during cycloaddition

Current Status: Operational Ticket ID: PYR-YLIDE-STAB-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Critical Diagnostic: The "Two-Stage Instability" Paradox

Welcome to the technical support interface. If you are observing low yields or "decomposition" in your pyrrolo[1,2-b]pyridazine synthesis, you are likely facing one of two distinct failure modes. Most researchers conflate them, but they must be treated differently.

The Failure Modes

Stage	The Species	The Failure Mechanism	Visual Symptom
Stage 1	Free N-Ylide	Dimerization / Hydrolysis. The ylide is generated but finds no dipolarophile. It reacts with itself or trace water.	Reaction mixture turns dark/tarry immediately upon base addition; no desired product spots on TLC.
Stage 2	Cycloadduct (Dihydro)	Reversion / Degradation. The [3+2] cycloaddition occurs, forming a non-aromatic intermediate. This intermediate is unstable and degrades if not oxidized quickly.	Product forms (fluorescent spot on TLC) but disappears or streaks during workup/column chromatography.

Core Protocol: The "One-Pot Oxidative" Standard

Do not isolate the ylide. The only robust method to prevent Stage 1 decomposition is to generate the ylide in the presence of the dipolarophile. To prevent Stage 2 decomposition, you must drive the equilibrium to the aromatic system immediately.

Reagents

• Precursor: N-alkylpyridazinium salt (dried under vacuum).

• Dipolarophile: Alkyne (e.g., dimethyl acetylenedicarboxylate - DMAD, propiolates) or activated alkene.

• Base: Triethylamine (Et

  N) or 1,2-Epoxybutane (acid scavenger).

• Oxidant: Chemical oxidant (MnO

  , Chloranil) or catalytic metal (if using specific methodologies). Note: For alkynes, air oxidation is often sufficient, but chemical oxidants ensure reliability.

• Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM). Avoid protic solvents unless using specific stabilized ylides.

Step-by-Step Workflow

• Salt Suspension: Suspend the pyridazinium salt (1.0 equiv) in anhydrous MeCN (0.1 M concentration).

• Dipolarophile Addition: Add the dipolarophile (1.2 - 1.5 equiv) before the base. This ensures the ylide is trapped immediately upon generation.

• Controlled Deprotonation (The Critical Step):

  • Standard: Add Et

    N (1.1 equiv) dropwise at 0°C or RT.

  • Alternative (Acid Scavenger): Add 1,2-epoxybutane (excess) and heat to reflux. This releases base slowly, keeping steady-state ylide concentration low (preventing dimerization).

• Aromatization Check:

  • Monitor TLC.[1] You will see a fluorescent intermediate.

  • If using Alkenes: The intermediate is a tetrahydro-species.[2] You must add an oxidant (e.g., 2 equiv MnO

    or Chloranil) after consumption of the ylide to drive aromatization.

  • If using Alkynes: The intermediate is a dihydro-species. It often aromatizes spontaneously with air, but if the spot is unstable, add Chloranil (1.1 equiv).

• Workup: Filter off oxidants/salts. Evaporate solvent. Purify via flash chromatography on neutral alumina (silica can sometimes be too acidic and degrade sensitive intermediates).

Mechanistic Visualization (Graphviz)

This diagram illustrates the kinetic competition between the desired pathway and the decomposition vectors.

Caption: Kinetic competition between the productive cycloaddition pathway (Green) and the two primary decomposition vectors (Red).[1]

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Reaction turns black instantly	Ylide Dimerization. The local concentration of ylide exceeded the trapping rate of the dipolarophile.	1. Add dipolarophile before base.2. Use a weaker base or acid scavenger (epoxide) to generate ylide slowly.3. Increase dilution.
Product spot appears then vanishes	Adduct Instability. The initial cycloadduct formed but reverted or hydrolyzed on the column.	1. Add an oxidant (Chloranil/MnO ) to the pot before workup.2. Switch from Silica Gel to Neutral Alumina for purification.
Low conversion, starting salt remains	Insufficient Deprotonation. The pKa of the base is too low relative to the -proton of the salt.	1. Use a stronger base (DBU instead of Et N) if the salt has weak EWGs.2. Verify salt dryness; water quenches the ylide back to salt.
Multiple fluorescent spots	Regioisomerism or Partial Oxidation.	1. Force oxidation: Reflux with oxidant for 1h.2. Check regioselectivity literature; asymmetric dipolarophiles yield isomers.

Frequently Asked Questions (FAQ)

Q: Can I isolate the pyridazinium ylide and store it? A: Generally, no . While some highly stabilized ylides (with two strong electron-withdrawing groups like -CN or -CO

Me) can be isolated, they are often too stable to react efficiently in the cycloaddition. For synthesis, in situ generation is the gold standard.

Q: Why do you recommend 1,2-epoxybutane? A: It acts as a "homogenous, slow-release" base. It scavenges the HBr/HCl released from the salt, shifting the equilibrium to the ylide. Because it doesn't create a high local concentration of hydroxide/alkoxide, it minimizes ylide dimerization side reactions.

Q: My product is a dihydro-pyrrolo[1,2-b]pyridazine. Is this stable? A: It is kinetically stable but thermodynamically prone to oxidation. If you want to isolate the dihydro species, perform the reaction under Nitrogen/Argon and avoid oxidants. However, for drug discovery libraries, we recommend forcing aromatization to the fully aromatic system for shelf-stability.

Q: Does microwave irradiation help? A: Yes. Microwave heating often accelerates the cycloaddition step faster than the decomposition pathways. It is particularly useful for "sluggish" dipolarophiles (e.g., unactivated alkenes).

References

• Tucaliuc, R. A., et al. (2016).[3] "Investigation of the Pyridinium Ylide—Alkyne Cycloaddition as a Fluorogenic Coupling Reaction." Molecules, 21(3), 332.

  • Supports: In situ generation protocols and mild conditions for cycloaddition.

• Dumitrascu, F., et al. (2023). "Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones." Molecules, 28(14), 5489.

  • Supports: Regioselectivity and mesoionic intermediate handling.[4]

• Hajos, G., & Riedl, Z. (1996). "Cycloaddition reactions of pyridinium ylides and oxidopyridiniums." Heterocycles, 43(9).[5]

  • Supports: Mechanism of oxidative dehydrogenation and aromatiz

• Gund, V. G., et al. (2010).[5] "An expedient and new synthesis of pyrrolo[1,2-b]pyridazine derivatives." Beilstein Journal of Organic Chemistry, 6, 80.

  • Supports: Alternative synthetic routes and stability comparisons.

Sources

• 1. mdpi.com [mdpi.com]
• 2. znaturforsch.com [znaturforsch.com]
• 3. Investigation of the Pyridinium Ylide—Alkyne Cycloaddition as a Fluorogenic Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]

Purification methods for hygroscopic N-aminopyridazinium salts

Technical Support Center: Purification & Handling of Hygroscopic N-Aminopyridazinium Salts

Status: Operational Role: Senior Application Scientist Ticket Subject: Overcoming "The Goo" – Stabilization and Purification Protocols

Executive Summary: The Hygroscopic Challenge

N-aminopyridazinium salts are potent bifunctional reagents (electrophilic ring, nucleophilic N-amino group) used in heterocyclic synthesis, particularly for pyrazoles and fused systems. However, their ionic lattice energy is often disrupted by atmospheric moisture, leading to deliquescence (turning into liquid/oil) within minutes of exposure.

This guide provides field-proven protocols to purify, stabilize, and handle these salts. The focus is on breaking the hydration cycle and lattice engineering .

Module 1: Emergency Rescue – "My Product is a Sticky Oil"

Issue: You attempted recrystallization, but the salt separated as a viscous oil at the bottom of the flask ("oiling out") instead of forming crystals. Diagnosis: The presence of trace water or impurities has lowered the melting point of your salt below the boiling point of your solvent. The "oil" is a supersaturated solution of your salt and water.

Protocol A: The Azeotropic Reset (The "Dry-Down")

Do not attempt to crystallize directly from the oil. You must remove the hydration sphere first.

• Dissolution: Dissolve the oily residue in a mixture of Acetonitrile (MeCN) and Toluene (1:1) .

  • Why: MeCN dissolves the salt; Toluene forms a low-boiling azeotrope with water (85°C).

• Evaporation: Rotary evaporate until dry. Repeat this process 2–3 times.

  • Result: This physically carries water molecules out of the ionic lattice.

• Trituration: Once a foam/solid is obtained, add anhydrous Diethyl Ether (Et₂O) or MTBE .

• Sonication: Sonicate the flask. The ether will extract non-polar impurities while the mechanical energy breaks the amorphous foam into a powder.

• Filtration: Filter quickly under Argon/Nitrogen.

Protocol B: Double-Solvent Recrystallization (for stubborn oils)

Use this if the salt is dry but still oils out during heating.

• Solvent 1 (Good): Dissolve salt in the minimum amount of warm Methanol (MeOH) or Ethanol (EtOH) .

• Solvent 2 (Bad): Slowly add Ethyl Acetate (EtOAc) or Et₂O dropwise until a persistent cloudiness appears.

• The Critical Step: Add a seed crystal (if available) or scratch the glass side with a rod.

• Cooling: Do NOT put it immediately in the freezer. Let it sit at room temperature for 30 mins, then 4°C, then -20°C.

  • Why: Rapid cooling traps solvent/impurities, causing oiling. Slow cooling allows the lattice to reject impurities.[1]

Module 2: Chemical Stabilization – Anion Exchange (Metathesis)

Issue: The halide salt (Chloride/Iodide) is too hygroscopic to weigh accurately or store. Solution: Exchange the halide for a non-coordinating, hydrophobic anion (e.g.,

or ). This is the most effective long-term solution.

The Metathesis Protocol

Parameter	Specification
Input	N-aminopyridazinium Halide (Cl⁻, Br⁻, I⁻)
Reagent	(Ammonium hexafluorophosphate) or
Solvent	Minimal Water (or MeOH if water-sensitive)
Yield	Typically >90%
Hygroscopicity	Drastically Reduced (Often air-stable)

Step-by-Step:

• Dissolve: Dissolve 1.0 eq of your hygroscopic halide salt in the minimum volume of water (approx 2-3 mL per gram).

• Prepare Counter-ion: In a separate beaker, dissolve 1.1 eq of

  in minimal water.

• Combine: Pour the

  solution into the pyridazinium solution with vigorous stirring.

• Observation: A thick precipitate should form immediately as the hydrophobic

  salt crashes out.

• Workup: Filter the solid.[1][2] Wash with cold water (to remove inorganic salts) followed by Et₂O (to dry).

• Dry: Vacuum dry over

  .

Expert Note: If your molecule is acid-sensitive, ensure the

solution is not acidic (commercial samples can be slightly acidic; wash with weak bicarbonate if needed).

Module 3: Chromatographic Purification

Issue: The salt "streaks" or "tails" on silica gel, or sticks permanently to the baseline. Diagnosis: The positively charged nitrogen interacts strongly with the silanols (Si-OH) on the silica surface.

Troubleshooting Guide for HPLC/Flash

Method	Stationary Phase	Mobile Phase Modifiers	Why it works
Reverse Phase (Preferred)	C18 / C8	0.1% TFA or Formic Acid	Acid suppresses silanol ionization, reducing "sticking."
Normal Phase	Silica	MeOH/DCM + 1% or	The base competes for silanol sites, allowing the salt to elute.
Alumina	Neutral Alumina	MeOH/DCM	Alumina is less acidic than silica; reduces streakiness.

Visual Workflow: Decision Matrix for Purification

Figure 1: Decision matrix for selecting the appropriate purification pathway based on physical state and chemical requirements.

Module 4: Handling & Storage FAQs

Q1: How do I weigh the salt if it gains weight on the balance instantly?

• Technique: Use the "Difference Method."

  • Dry the salt in a tared vial with a septum cap.

  • Weigh the full sealed vial.

  • Quickly transfer an approximate amount to your reaction.[3]

  • Weigh the sealed vial again.

  • Mass used = (Initial Mass) - (Final Mass).

  • Alternative: Use a glovebox or a glove bag (AtmosBag) purged with Nitrogen.

Q2: Can I dry these salts in a vacuum oven?

• Yes, but caution is required.

  • Temperature: Keep below 50°C initially. N-amino salts can be thermally sensitive (N-N bond cleavage).

  • Desiccant: Use

    (Phosphorus Pentoxide) in the vacuum chamber to actively absorb the water being pulled off.

Q3: My salt turned yellow/brown upon storage. Is it dead?

• Likely Oxidation. N-aminopyridazinium salts can undergo oxidative degradation or de-amination.

• Test: Run a crude NMR in DMSO-

  . If the pyridazine ring protons are still distinct and the integration is correct, it is likely just surface oxidation. Perform a quick wash with cold Et₂O.

References

• Synthesis and Reactivity of N-aminopyridinium Salts

  • Tan, H., et al. (2023). "N-Amino Pyridinium Salts in Organic Synthesis." Organic Chemistry Frontiers.

  • (Search: "N-Amino Pyridinium Salts in Organic Synthesis RSC")

• Anion Exchange Methodologies

  • Vila, C., et al. (2012). "A Simple Halide-to-Anion Exchange Method for Heteroaromatic Salts and Ionic Liquids." Molecules, 17(4).

• General Drying & Handling

  • University of Rochester. "Workup: Drying Methods & Azeotroping."

• Recrystallization of Organic Salts

  • CU Boulder Organic Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Base Selection for Deprotonation of 1-Aminopyridazin-1-ium Iodide

Welcome to the technical support center for the synthesis and application of pyridazinium ylides. This guide is designed for researchers, scientists, and drug development professionals who are working with 1-aminopyridazin-1-ium iodide and related N-heterocyclic compounds. Here, we address common challenges encountered during the critical deprotonation step to form the corresponding N-aminopyridazinium ylide, a versatile intermediate in organic synthesis.[1][2] Our focus is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your experiments effectively.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter in the laboratory. Each answer provides a causal explanation and actionable steps for resolution.

Issue 1: Incomplete Deprotonation or Low Conversion

Q: I've run my reaction, but analysis (¹H NMR, TLC) shows a significant amount of the 1-aminopyridazin-1-ium iodide starting material remaining. What went wrong?

A: Incomplete deprotonation is a frequent issue that typically points to one of five factors related to the base and reaction conditions. The fundamental principle is that for efficient deprotonation, the pKa of the base's conjugate acid must be significantly higher than the pKa of the proton being removed from the 1-aminopyridazin-1-ium salt.

Causality & Solutions:

• Insufficient Base Strength: The chosen base may not be strong enough to overcome the acidity of the N-H proton on the pyridazinium ring. While weaker bases like triethylamine (Et₃N) or potassium carbonate (K₂CO₃) can generate the ylide in situ for immediate trapping in subsequent reactions like cycloadditions[3][4], achieving high conversion to the isolated ylide often requires a stronger base.

  • Action: Switch to a stronger base. Common choices for N-heterocyclic salts include alkali metal hydrides (NaH), alkoxides (KOtBu), or non-nucleophilic amide bases like potassium hexamethyldisilazide (KHMDS).[5]

• Degraded or Poor-Quality Base: Strong bases, particularly hydrides and organometallics, are highly sensitive to moisture and air.[6][7] An older or improperly stored bottle of sodium hydride, for instance, will have a layer of inactive sodium hydroxide on its surface, drastically reducing its efficacy.[7]

  • Action: Use a freshly opened container of the base or titrate the solution (for organolithiums) before use. Ensure all handling is performed under a strictly inert atmosphere (Argon or Nitrogen).

• Inappropriate Solvent: The solvent plays a critical role in modulating the effective basicity of the deprotonating agent. Protic solvents (e.g., ethanol, water) will quench the strong base and prevent the reaction.

  • Action: Use anhydrous, aprotic solvents such as tetrahydrofuran (THF), toluene, or dichloromethane (DCM).[5] Ensure the solvent is rigorously dried before use.

• Low Temperature: While some reactions are initiated at low temperatures (e.g., -78 °C) to control reactivity and prevent side reactions, the deprotonation may be kinetically slow.[5]

  • Action: If TLC or in-situ NMR indicates slow conversion, consider allowing the reaction to warm gradually to 0 °C or room temperature. Monitor the reaction closely during this process.[7]

• Steric Hindrance: Bulky substituents on the pyridazine ring or the use of a very sterically hindered base could slow down the deprotonation. While less common for the parent 1-aminopyridazin-1-ium iodide, it's a factor to consider for more complex derivatives.

  • Action: If steric hindrance is suspected, a less sterically demanding base might be more effective. For example, switching from lithium diisopropylamide (LDA) to sodium hydride (NaH) could be beneficial.

Issue 2: Low Yield of Ylide and/or Product Decomposition

Q: The deprotonation seems to work, indicated by a color change, but my isolated yield is very low, or I observe a complex mixture of products.

A: This issue often points to the instability of the generated N-aminopyridazinium ylide or the occurrence of competing side reactions. N-ylides are dipolar molecules and can be highly reactive intermediates.[8]

Causality & Solutions:

• Ylide Instability: N-aminopyridinium ylides, while synthetically useful, can be thermally or photochemically sensitive.[9][10] They are also sensitive to moisture and oxygen.[6] Unstabilized ylides are generally more reactive and prone to decomposition.[11]

  • Action:

    • Generate in situ: The most common strategy is to generate the ylide in the presence of the trapping agent (e.g., an alkyne for a cycloaddition). This consumes the reactive ylide as it is formed, preventing decomposition.[3]

    • Maintain Low Temperature: If the ylide must be generated before the next step, maintain a low temperature throughout the process to enhance its lifetime.

    • Inert Atmosphere: Use flame-dried glassware and maintain a positive pressure of an inert gas (Ar or N₂) to exclude moisture and oxygen.[6]

• Nucleophilic Attack by the Base: If a nucleophilic base like an alkoxide (e.g., KOtBu) or hydroxide is used, it can potentially attack the electron-deficient pyridazinium ring instead of just acting as a base.[12] This can lead to ring-opening or substitution products.

  • Action: Employ a non-nucleophilic, sterically hindered base. KHMDS and NaH are excellent choices as they are primarily basic and less likely to act as nucleophiles.[5]

• Unwanted Rearrangements: The generated ylide could undergo rearrangement reactions, especially under thermal or photochemical conditions.[10]

  • Action: Control the reaction temperature carefully. Protect the reaction from light by wrapping the flask in aluminum foil, especially if the reaction mixture is colored, as this indicates absorption of visible light.

Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the optimization of the deprotonation reaction.

Q1: How do I select the optimal base for my deprotonation?

A: The ideal base is strong enough to completely deprotonate the substrate without causing side reactions. The selection can be guided by comparing the pKa of the N-H proton on the pyridazinium salt with the pKa of the conjugate acid of the base. A difference of several pKa units is recommended for complete deprotonation.[5]

Below is a decision-making workflow and a table summarizing common bases.

Caption: Decision tree for base selection.

Table 1: Comparison of Common Bases for Deprotonation

Base	Abbreviation	Approx. pKa (Conjugate Acid in DMSO)	Class	Key Considerations
Potassium Carbonate	K₂CO₃	10.3	Inorganic	Mild; suitable for in situ generation for fast subsequent reactions.[4] Heterogeneous in many organic solvents.
Triethylamine	Et₃N	9.0	Organic Amine	Mild; suitable for in situ generation.[3] Homogeneous.
Potassium tert-butoxide	KOtBu	~32	Alkoxide	Strong base; soluble in THF. Can act as a nucleophile at higher temperatures.[5]
Sodium Hydride	NaH	~35	Hydride	Strong, non-nucleophilic base.[5] Insoluble, requiring good stirring. Often sold as a dispersion in mineral oil.
Potassium Hexamethyldisilazide	KHMDS	~37	Non-nucleophilic Amide	Very strong, sterically hindered, and non-nucleophilic.[5] Highly soluble in THF. Excellent choice to avoid side reactions.
n-Butyllithium	n-BuLi	~50	Organometallic	Extremely strong base. Can also act as a nucleophile. Requires very low temperatures (-78 °C).[6]

Q2: What are the ideal solvent and atmospheric conditions?

A: The reaction is highly sensitive to moisture.

• Solvent: Always use anhydrous aprotic solvents . Tetrahydrofuran (THF) is a common and effective choice as it is polar enough to dissolve the salt and resulting ylide, and it is compatible with most strong bases.[5]

• Atmosphere: The entire experiment, from drying the glassware to adding reagents and running the reaction, must be conducted under an inert atmosphere (e.g., a nitrogen or argon balloon/manifold).[6] Flame-dry all glassware immediately before use to remove adsorbed water.

Q3: How can I monitor the reaction to know when the deprotonation is complete?

A: Several methods can be used:

• Visual Cue: The formation of pyridinium ylides is often accompanied by the appearance of a deep color (e.g., yellow, red, or purple).[4][6] The disappearance of the solid starting salt and the formation of a colored, homogeneous solution can be a good initial indicator.

• Thin-Layer Chromatography (TLC): Monitor the disappearance of the polar pyridazinium salt spot at the baseline and the appearance of a new, less polar ylide spot.

• ¹H NMR Spectroscopy: This is the most definitive method. Withdraw a small aliquot from the reaction mixture under inert conditions, quench it with D₂O, and quickly run a spectrum. The disappearance of the acidic N-H proton signal from the starting material confirms deprotonation.[13]

Experimental Protocols

Protocol 1: General Procedure for Deprotonation of 1-Aminopyridazin-1-ium Iodide with Sodium Hydride (NaH)

This protocol describes the generation of the N-aminopyridazinium ylide for subsequent use.

Caption: Workflow for ylide generation with NaH.

Materials:

• 1-Aminopyridazin-1-ium iodide (1.0 eq)[14][15]

• Sodium hydride (60% dispersion in mineral oil, 1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Flame-dried, two-necked round-bottom flask with a magnetic stir bar, septa, and a nitrogen or argon inlet.

Procedure:

• Setup: Under a positive pressure of inert gas, add 1-aminopyridazin-1-ium iodide to the flame-dried flask.

• Solvent Addition: Add anhydrous THF via syringe to dissolve/suspend the salt (concentration typically 0.1-0.5 M).

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Base Addition: Carefully add the sodium hydride portion-wise over 5-10 minutes. Caution: Hydrogen gas is evolved; ensure proper ventilation away from ignition sources. You may observe bubbling and a distinct color change.[7]

• Reaction: Stir the mixture vigorously at 0 °C for 30-60 minutes, then allow it to slowly warm to room temperature and stir for an additional 1-2 hours.

• Monitoring: Check for the complete consumption of the starting material by TLC. The ylide is generally less polar than the starting salt.

• Completion: The resulting (typically colored) solution of the N-aminopyridazinium ylide is now ready for use in the subsequent reaction step.

References

• Fan, X., & You, S.-L. (2019). Pyridinium ylides as photocatalytic atom transfer reagents. Nature Catalysis, 2, 954-962. Retrieved from [Link]

• Caprosu, M. D., Butnariu, R. M., & Mang, I. I. (2005). Synthesis and Antimicrobial Activity of Some New Pyridazine Derivatives. HETEROCYCLES, 65(8), 1891-1900. Retrieved from [Link]

• Wikipedia. (n.d.). Wittig reaction. Retrieved from [Link]

• Ohsawa, A., & Kaihoh, T. (1987). Pyridazine. In Comprehensive Organic Chemistry II (Vol. 5, pp. 237-277). Pergamon.

• Mangalagiu, I. (2011). Pyridazinium Ylides. Regiochemistry of Addition. ResearchGate. Retrieved from [Link]

• Zheng, C., & You, S.-L. (2014). N-Aminopyridinium Salts as Precursors for N-Centered Radicals – Direct Amidation of Arenes and Heteroarenes. Organic Letters, 17(1), 18-21. Retrieved from [Link]

• ResearchGate. (2016). I have a problem in witting reaction product? Retrieved from [Link]

• Vastra, J., et al. (2016). Investigation of the Pyridinium Ylide—Alkyne Cycloaddition as a Fluorogenic Coupling Reaction. Molecules, 21(3), 335. Retrieved from [Link]

• Hünig, S., et al. (1985). Pyridinium salts and ylides as partial structures of photoresponsive Merrifield resins. Journal of Materials Chemistry, 1(4), 541-546. Retrieved from [Link]

• Um, I.-H., & Buncel, E. (2006). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Bulletin of the Korean Chemical Society, 27(7), 1087-1091.

• Powers, D. C., & Ritter, T. (2019). N-Amino Pyridinium Salts in Organic Synthesis. Accounts of Chemical Research, 52(12), 3469-3481. Retrieved from [Link]

• Gösl, R., & Meuwsen, A. (1963). 1-Aminopyridinium iodide. Organic Syntheses, 43, 1. Retrieved from [Link]

• Khor, C. K., et al. (2019). Deprotonation of pyridinium salts (1) to form bispyridinylidenes (2), and their reversible two-electron oxidation. ResearchGate. Retrieved from [Link]

• Wang, D., & You, S.-L. (2019). N-Aminopyridinium Ylide-Directed, Copper-Promoted Amination of sp2 C–H Bonds. The Journal of Organic Chemistry, 84(19), 12438-12445. Retrieved from [Link]

• Streubel, R. (2012).
• Kochetkov, N. K., & Budovskii, E. I. (Eds.). (1972). Organic Chemistry of Nucleic Acids. Springer.

• Matrix Fine Chemicals. (n.d.). 1-AMINOPYRIDIN-1-IUM IODIDE | CAS 6295-87-0. Retrieved from [Link]

• Gream, G. E., & Worthley, S. (1968). The photochemistry of aromatic-N-ylides. Rearrangement and fragmentation patterns. Tetrahedron Letters, 9(29), 3319-3322.

• Wikipedia. (n.d.). Ylide. Retrieved from [Link]

• Padwa, A., et al. (2019). Synthesis of N-Acyl Pyridinium-N-Aminides and Their Conversion to 4-Aminooxazoles via a Gold-Catalyzed Formal (3+2)-Dipolar Cycloaddition. Organic Syntheses, 95, 112-130. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Ylide - Wikipedia [en.wikipedia.org]
• 9. Pyridinium ylides as photocatalytic atom transfer reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. semanticscholar.org [semanticscholar.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. 1-AMINOPYRIDIN-1-IUM IODIDE | CAS 6295-87-0 [matrix-fine-chemicals.com]
• 15. 1-Aminopyridinium iodide 97 6295-87-0 [sigmaaldrich.com]

Controlling side reactions in pyridazinium salt cycloadditions

Technical Support Center: Pyridazinium Salt Cycloadditions

Current Status: Online 🟢 Operator: Senior Application Scientist (Ph.D., Organic Synthesis) Ticket ID: PYR-YLD-001

Introduction: Beyond the "Black Tar"

Welcome to the technical support hub for N-heterocyclic ylide chemistry. You are likely here because your pyridazinium salt cycloaddition—intended to synthesize pyrrolo[1,2-b]pyridazines —has resulted in an intractable black mixture, a regioisomeric mess, or a stalled intermediate.

Pyridazinium ylides are "hot" intermediates. They are 1,3-dipoles generated in situ that must be trapped immediately by a dipolarophile (alkyne or alkene). If the trapping is too slow, the ylide turns on itself (dimerization). If the electronics are mismatched, you get the wrong isomer.

This guide treats your reaction as a system with debuggable inputs and outputs.

Module 1: The "Black Tar" Error (Oligomerization)

Symptom: Upon adding the base, the reaction mixture turns dark black/brown immediately. No product is isolated; proton NMR shows broad, undefined peaks (polymer/oligomer).

Root Cause: Runaway Ylide Concentration. The deprotonation of the pyridazinium salt is faster than the cycloaddition step (

). A high concentration of free ylide accumulates and undergoes bimolecular decomposition or polymerization before it can find the dipolarophile.

Troubleshooting Protocol:

• Switch to In Situ Generation: Never pre-form the ylide. The base must be present with the dipolarophile.

• The "Slow-Drip" Fix: Add the base (e.g., Triethylamine or DBU) dropwise as a dilute solution over 1–2 hours. This keeps the steady-state concentration of the ylide low (

  ), statistically favoring the reaction with the dipolarophile (present in excess) over self-reaction.

• Biphasic System: Use a heterogeneous system (e.g., Chloroform/Water +

  ). The ylide forms at the interface and is immediately extracted into the organic phase where the dipolarophile waits.

Visual Logic: The Competition Pathway

Caption: Kinetic competition between productive cycloaddition (Green) and destructive dimerization (Red). Success depends on keeping [Ylide] low relative to [Dipolarophile].

Module 2: Regioisomer Control (The Isomer Mixture)

Symptom: You isolate the product, but it is a 60:40 mixture of regioisomers (e.g., 5-substituted vs. 6-substituted pyrrolo-pyridazine). Separation by column chromatography is difficult.

Root Cause: Frontier Molecular Orbital (FMO) Ambiguity. The reaction is driven by the interaction between the HOMO of the dipole (ylide) and the LUMO of the dipolarophile. If the coefficients at the reactive sites are similar, selectivity drops.

Troubleshooting Protocol:

Variable	Adjustment	Rationale
Solvent Polarity	Increase Polarity (e.g., switch Toluene DMF)	Stabilizes the more charge-separated transition state, often enhancing selectivity for the "endo" or electronically favored isomer.
Sterics	Bulky Groups	If the electronic bias is weak, use sterics. Adding a bulky group (e.g., t-Butyl) to the dipolarophile forces the reaction away from the crowded N-bridgehead.
Temperature	Lower Temperature	Selectivity is often lost at reflux. Try stirring at RT or for longer periods (24-48h) to favor the kinetic product.

Expert Tip: If using unsymmetrical alkynes (e.g., methyl propiolate), the

-carbon usually attacks the ylide carbon (not the nitrogen). Verify this using 2D NMR (HMBC) rather than assuming based on literature for different heterocycles.

Module 3: The "Stalled" Intermediate (Dehydrogenation Failure)

Symptom: Mass spec shows a peak of

. The product is not fluorescent (most fully aromatic indolizine-types are fluorescent). NMR shows aliphatic protons where aromatic signals should be.

Root Cause: Incomplete Aromatization. The initial cycloaddition forms a dihydro-pyrrolo[1,2-b]pyridazine. To get the aromatic system, two hydrogens must be removed (oxidative aromatization). In many papers, "air oxidation" is cited, but this is often insufficient for pyridazinium adducts.

Troubleshooting Protocol:

• Chemical Oxidation: Do not rely on air. Add an oxidant to the crude mixture.

  • Reagent:DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or Chloranil .

  • Stoichiometry: 1.0 - 1.2 equivalents.[1]

  • Procedure: Stir at RT for 30 mins. The mixture usually changes color (often to red/fluorescent yellow) indicating aromatization.

• Leaving Group Strategy: Design the pyridazinium salt with a leaving group (e.g., a cyano or leaving group on the

  -carbon) that eliminates spontaneously, forcing aromatization without external oxidants.

Standard Operating Procedures (SOPs)

SOP-01: Optimized General Cycloaddition Protocol

For the synthesis of pyrrolo[1,2-b]pyridazines from N-phenacylpyridazinium bromides.

• Setup: Flame-dry a 50 mL round-bottom flask. Add magnetic stir bar.

• Charging: Add Pyridazinium Salt (1.0 equiv) and Dipolarophile (1.2 - 1.5 equiv) . Suspend in Anhydrous Acetonitrile (0.1 M) .

  • Why Acetonitrile? Good solubility for salts, polar enough to support the transition state.

• Activation: Add Triethylamine (TEA, 1.2 equiv) dropwise over 15 minutes at Room Temperature.

  • Observation: The suspension should clear as the salt reacts, potentially darkening slightly (yellow/orange is good; black is bad).

• Monitoring: TLC every 30 mins. Look for the disappearance of the polar salt (baseline) and appearance of a fluorescent spot (if aromatic).

• Aromatization Check: If the product spot is faint or non-fluorescent, add DDQ (0.5 equiv) and stir for 10 mins. If the spot intensifies, full oxidation is required.

• Workup: Remove solvent in vacuo. Redissolve in DCM, wash with water (to remove TEA salts), dry over

  , and purify via flash chromatography.

FAQs

Q: Can I use microwave irradiation? A: Yes, and it is often recommended. Microwave heating (100–120°C for 10–20 mins) can overcome the activation barrier for difficult substrates and often improves the "cleanliness" of the reaction by shortening the time available for ylide decomposition.

Q: My pyridazinium salt is hygroscopic and sticky. Does water matter? A: Yes. Water can quench the ylide (protonating it back to the salt) or hydrolyze the ester groups on your dipolarophile. Dry your salt in a vacuum desiccator over

overnight before use.

Q: I'm using dimethyl acetylenedicarboxylate (DMAD) and getting complex mixtures. A: DMAD is extremely reactive. It can polymerize with itself or react with the base. Reduce the equivalents of DMAD to 1.05 and cool the reaction to

during the base addition.

References

• Managing regioselectivity in the synthesis of substituted indolizines. Benchchem. Provides protocols for ylide generation and FMO theory applications.

• Pyridazinium Ylides.[1][2][3] Regiochemistry of Addition. ResearchGate. Detailed study on the 4-R-phenacylpyridazinium ylides and their specific regiochemical outcomes.

• [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine. PMC (NIH). Comprehensive review of pyridazinium and phthalazinium ylide cycloadditions, including microwave vs. thermal comparisons.

• Investigation of the Pyridinium Ylide--Alkyne Cycloaddition. PubMed. Discusses the use of electron-withdrawing groups to stabilize ylides and allow reaction at mild pH.

• 1,3-Dipolar Cycloaddition Reactions of Pyridinium Azomethine Ylides. Semantic Scholar. Mechanistic insights into the formation of fused heterocyclic structures.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Distinguishing N-aminopyridazinium from C-amino Pyridazine Isomers

In the landscape of pharmaceutical and materials science, the precise structural elucidation of heterocyclic compounds is paramount. The pyridazine core, a six-membered aromatic ring with two adjacent nitrogen atoms, is a privileged scaffold. However, functionalization of this core can lead to challenging isomeric mixtures. Among the most subtle and critical differentiations is between N-amino and C-amino pyridazine isomers. A C-amino pyridazine features a primary amino group bonded to a carbon atom of the ring, while an N-aminopyridazinium is a quaternary salt where the amino group is attached to one of the ring nitrogens.

The Core Analytical Challenge: A Tale of Two Isomers

The fundamental difference lies in the connectivity and electronic environment of the amino group. In a C-aminopyridazine, the -NH₂ group is a classic aromatic amine. In an N-aminopyridazinium salt, the N-NH₂ group is part of a quaternary ammonium-like structure, rendering the entire ring positively charged. This distinction is the lynchpin for all subsequent analytical differentiations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Toolkit

NMR is the most powerful technique for this challenge, providing direct evidence of atomic connectivity. A combination of 1D and 2D NMR experiments can provide an unassailable structural proof.[1][2][3]

¹H NMR Spectroscopy: Probing the Proton Environment

The electronic differences between the isomers lead to predictable and diagnostic shifts in the ¹H NMR spectrum.[4]

• Ring Protons: The pyridazinium ring in the N-amino isomer is highly electron-deficient due to the positive charge. This deshielding effect causes its ring protons to resonate significantly downfield (at a higher ppm) compared to the protons on the more electron-rich C-amino pyridazine ring.

• Amino (-NH₂) Protons: The chemical shift of the amino protons is highly variable and depends on the solvent, concentration, and temperature. However, a key difference often emerges:

  • C-amino: The -NH₂ protons typically appear as a broad singlet in a region characteristic of aromatic amines (~3.5-6.0 ppm).[5][6]

  • N-amino: The -NH₂ protons on the positively charged ring are more acidic and often appear further downfield.

• D₂O Exchange: A simple and definitive experiment is to add a drop of deuterium oxide (D₂O) to the NMR sample. The labile -NH₂ protons will exchange with deuterium, causing their signal to disappear from the spectrum. This confirms the presence and location of the amino protons.[6]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The carbon chemical shifts are also highly informative. The carbons in the electron-deficient N-aminopyridazinium ring will be shifted significantly downfield compared to those in the C-aminopyridazine.

2D NMR (HSQC & HMBC): The Unambiguous Connection

When 1D spectra are ambiguous, 2D correlation experiments provide the final word.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment. It reveals correlations between protons and carbons that are 2 or 3 bonds away.

  • For a C-amino isomer: The amino protons will show an HMBC correlation to the carbon atom of the pyridazine ring to which they are attached.

  • For an N-amino isomer: The amino protons will NOT show a correlation to any ring carbon. Instead, they might show a correlation to the ring nitrogen in a ¹H-¹⁵N HMBC experiment.[2] This directly proves the N-N bond.

Technique	C-amino Pyridazine (Expected Observation)	N-aminopyridazinium Salt (Expected Observation)
¹H NMR	Ring protons at ~7.0-8.5 ppm. NH₂ protons as a broad singlet ~3.5-6.0 ppm.	Ring protons significantly downfield (>8.5 ppm). NH₂ protons often downfield.
¹³C NMR	Ring carbons in the aromatic region (~110-150 ppm).	Ring carbons are deshielded and shifted downfield.
HMBC	NH₂ protons show a 2-bond correlation to the ring carbon (C-N bond).	NH₂ protons show NO correlation to any ring carbon.

Experimental Protocol: HMBC for Isomer Confirmation

• Sample Preparation: Dissolve 5-10 mg of the purified sample in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Acquisition: On a standard NMR spectrometer (400 MHz or higher), acquire a standard gradient-selected HMBC experiment.

• Processing: Process the 2D data using appropriate software.

• Analysis:

  • Identify the cross-peak corresponding to the correlation between the -NH₂ protons (identified by ¹H NMR and D₂O exchange) and the aromatic region.

  • If a correlation exists to a specific pyridazine ring carbon, the isomer is C-amino .

  • If no such correlation is observed, the isomer is N-amino .

Infrared (IR) Spectroscopy: A Rapid Vibrational Fingerprint

IR spectroscopy provides a quick and non-destructive method to probe the bonding environment of the amino group. The key is the difference in N-H bond vibrations.[7][8]

• C-amino Pyridazine (Primary Aromatic Amine): Will exhibit two distinct N-H stretching bands in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching modes of the -NH₂ group.[9] It will also show a characteristic N-H scissoring (bending) vibration around 1600-1650 cm⁻¹.

• N-aminopyridazinium Salt: The N-N-H bonding arrangement is different from a C-N-H. While it will still show N-H stretches, their position and shape can differ. The key differentiator is often the absence of the classic two-band pattern of a primary aromatic amine and potential shifts due to the influence of the positive charge on the ring.

Vibrational Mode	C-amino Pyridazine (Expected Wavenumber cm⁻¹)	N-aminopyridazinium Salt (Expected Wavenumber cm⁻¹)
N-H Stretch	Two distinct bands: Asymmetric (~3450) & Symmetric (~3350)	Often a broader, single, or less-defined multiplet in the 3200-3400 region.
N-H Bend	~1600 - 1650 cm⁻¹ (Scissoring)	Can be shifted or less intense.

Chemical Reactivity and Derivatization: A Functional Approach

The chemical reactivity of the two isomers is fundamentally different and can be exploited for their differentiation.[10]

• Diazotization Reaction (Test for Primary Aromatic Amines): C-amino pyridazines, as primary aromatic amines, will react with nitrous acid (generated in situ from NaNO₂ and HCl) at low temperatures (0-5 °C) to form a relatively stable diazonium salt. This salt can then be coupled with an activated aromatic compound like 2-naphthol to produce a brightly colored azo dye.[11][12]

• N-aminopyridazinium salts behave like hydrazines. Their reaction with nitrous acid is different and does not typically lead to stable diazonium salts or subsequent azo dye formation under the same conditions.

Experimental Protocol: Azo Dye Test

• Solution A: Dissolve a small amount (~10 mg) of the unknown isomer in ~2 mL of 2M HCl, cooling to 0-5 °C in an ice bath.

• Solution B: Prepare a cold solution of ~10 mg of sodium nitrite in 1 mL of water.

• Diazotization: Add Solution B dropwise to Solution A while keeping the temperature below 5 °C.

• Coupling: In a separate test tube, dissolve a small amount of 2-naphthol in 2 mL of 2M NaOH.

• Observation: Add the diazotized solution to the 2-naphthol solution.

  • Result for C-amino: The immediate formation of an intense red-orange precipitate indicates the presence of a C-amino pyridazine.[11]

  • Result for N-amino: No significant color change or precipitate formation is expected.

Mass Spectrometry (MS): Insights from Fragmentation

While MS provides the molecular weight, the fragmentation patterns under electron ionization (EI) or collision-induced dissociation (CID) can also be diagnostic.[13][14]

• C-amino Pyridazine: May show fragmentation patterns typical of aromatic amines, such as the loss of HCN. The initial fragmentation will depend on the stability of the resulting radical cations.[15]

• N-aminopyridazinium Salt: As a pre-charged species, electrospray ionization (ESI) is more suitable. In fragmentation (MS/MS), a characteristic loss might be that of the amino group or other small neutral molecules, but the fragmentation pathway will be distinct from the C-amino isomer due to the inherent charge and N-N bond.

A careful comparison of the fragmentation spectra of the two isomers against known standards or theoretical fragmentation patterns can serve as a valuable supplementary technique.

Conclusion

Distinguishing between N-aminopyridazinium and C-amino pyridazine isomers is a critical step in chemical research and development that demands a rigorous and multi-faceted analytical approach. While techniques like IR spectroscopy and chemical tests provide strong indicative evidence, NMR spectroscopy, particularly the 2D HMBC experiment, stands as the gold standard for unambiguous structural confirmation. By understanding the fundamental chemical differences between these isomers and applying the appropriate analytical workflows, researchers can ensure the integrity of their results and accelerate their discovery programs with confidence.

References

• Katritzky, A. R., et al. (2010). ¹H, ¹³C, and ¹⁵N NMR spectra of some pyridazine derivatives. Magnetic Resonance in Chemistry, 48(5), 397-402. [Link]

• Allen, C. (2025). Amines Identification: Tests for Primary, Secondary & Tertiary Amines. Allen Overseas. [Link]

• Verma, K. K. (1979). Spot-test detection of aryl hydrazines, hydrazones, osazones, oximes and aromatic amines. Talanta, 26(3), 257-259. [Link]

• ResearchGate. (2025). ¹H, ¹³C, and ¹⁵N NMR spectra of some pyridazine derivatives. [Link]

• BYJU'S. (2019). Test for Amino Groups. [Link]

• ResearchGate. (n.d.). Chapter+Amines.pdf. [Link]

• SlideShare. (n.d.). Qualitative tests of amines. [Link]

• Korean Chemical Society. (n.d.). Structural Elucidation and Characterization of N-Heterocyclic Salts with Various Anions. kchem.org. [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. [Link]

• ResearchGate. (2025). Synthesis and Characterization of 5-Amino-1-nitriminotetrazole and Its Salts. [Link]

• University of Colorado Boulder. (n.d.). IR: amines. Department of Chemistry. [Link]

• NIST. (n.d.). 3-Aminopyridine. NIST WebBook. [Link]

• ResearchGate. (2025). Theoretical and experimental IR spectra and assignments of 3-aminopyridine. [Link]

• NIST. (n.d.). 3-Aminopyridine IR Spectrum. NIST WebBook. [Link]

• MDPI. (2023). Synthesis, Biological, Spectroscopic and Computational Investigations of Novel N-Acylhydrazone Derivatives of Pyrrolo[3,4-d]pyridazinone as Dual COX/LOX Inhibitors. Molecules. [Link]

• Chemistry LibreTexts. (2024). 24.S: Amines and Heterocycles (Summary). [Link]

• Chemistry Steps. (2025). Interpreting IR Spectra. [Link]

• The features of IR spectrum. (n.d.). [Link]

• University of Wisconsin-Madison. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. [Link]

• ACS Publications. (2004). Energetic Salts from N-Aminoazoles. Inorganic Chemistry. [Link]

• PMC. (2024). Synthesis and characterization of a novel pyridinium iodide-tagged Schiff base and its metal complexes as potential ACHN inhibitors. National Center for Biotechnology Information. [Link]

• Wageningen University & Research. (n.d.). Reactions of pyridazines and pyridazine 1-oxides with nitrogen-containing nucleophiles. eDepot. [Link]

• Mansoura University. (n.d.). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. [Link]

• Chemistry Steps. (2024). NMR Chemical Shift Values Table. [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• Omics Online. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques. [Link]

• Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. [Link]

• Liberty University. (n.d.). SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. [Link]

• Save My Exams. (2025). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]

• ResearchGate. (2025). Reactions of ionised pyridazine, aminopyrazine and aminopyridine and their isomeric ??-distonic ions. [Link]

• Cengage. (2018). Amines and Heterocycles. [Link]

• Chemistry LibreTexts. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• University of Chicago. (n.d.). Bridging the pyridine-pyridazine synthesis gap by skeletal editing. Knowledge UChicago. [Link]

• OpenStax. (n.d.). 12.6 Heterocyclic Amines. Fundamentals of Organic Chemistry. [Link]

• Farmacia Journal. (n.d.). HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. [Link]

• Andrews University. (n.d.). Isolation and Characterization of Novel Arginine-Derived Heterocyclic Amines. [Link]

• YouTube. (2021). 09 - General Reactivity of Heterocycles. [Link]

Sources

• 1. 1H, 13C, and 15N NMR spectra of some pyridazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. omicsonline.org [omicsonline.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 3-Aminopyridine(462-08-8) 1H NMR [m.chemicalbook.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. spcmc.ac.in [spcmc.ac.in]
• 8. Interpreting IR Spectra [chemistrysteps.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. researchgate.net [researchgate.net]
• 11. byjus.com [byjus.com]
• 12. Qualitative tests of amines | PPTX [slideshare.net]
• 13. scienceready.com.au [scienceready.com.au]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. researchgate.net [researchgate.net]

Validating 1,3-Dipole Formation from Aminopyridazinium Precursors

Executive Summary

The formation of fused heterocyclic systems, particularly pyrazolo[1,2-a]pyridazines , relies heavily on the generation of azomethine imine 1,3-dipoles.[1][2][3] While

-iminopyridinium ylides are widely documented, -aminopyridazinium precursors offer distinct electronic advantages and unique regioselectivity profiles.

This guide provides a technical roadmap for validating the formation of these specific dipoles. Unlike transient acyclic azomethine imines derived from hydrazones, aminopyridazinium-derived dipoles often exhibit sufficient stability for spectroscopic characterization, yet possess high reactivity toward dipolarophiles. This document compares these precursors against standard alternatives and details a self-validating experimental protocol.

Part 1: Mechanistic Validation & Pathway

The core transformation involves the deprotonation of an

-aminopyridazinium salt to generate a cyclic azomethine imine (a 1,3-dipole), which subsequently undergoes a [3+2] cycloaddition.[4]

The Activation Pathway

The following diagram illustrates the electronic reorganization from the cationic precursor to the neutral dipole and the final cycloadduct.

Figure 1: Mechanistic pathway for the generation and trapping of aminopyridazinium-derived azomethine imines.[2][5]

Part 2: Comparative Analysis

Researchers must often choose between different dipole precursors. The table below objectively compares

-aminopyridazinium salts against the two most common alternatives: -iminopyridinium salts and acyclic hydrazones.

Table 1: Performance Matrix of 1,3-Dipole Precursors

Feature	-Aminopyridazinium Salts	-Iminopyridinium Salts	Acyclic Hydrazones
Dipole Type	Cyclic Azomethine Imine	Cyclic Azomethine Imine	Acyclic Azomethine Imine
Ring System Formed	Pyrazolo[1,2-a]pyridazine (Fused)	Pyrazolo[1,5-a]pyridine (Fused)	Pyrazolidine (Non-fused)
Dipole Stability	High (Often isolable/observable)	Moderate (Usually transient)	Low (Transient, requires in-situ trap)
Activation Condition	Mild Base (TEA/K CO , RT)	Stronger Base or Photoredox	Thermal or Lewis Acid
Regioselectivity	High (Controlled by ring N-N repulsion)	Moderate	Variable (Steric dependent)
Atom Economy	100% (All atoms incorporated)	100%	<100% (Often requires leaving groups)

Key Insight: The extra nitrogen in the pyridazine ring (compared to pyridine) lowers the LUMO energy of the precursor, often facilitating milder deprotonation and faster cycloaddition rates with electron-rich dipolarophiles [1, 2].

Part 3: Experimental Validation Protocols

To ensure scientific integrity, the formation of the dipole must be validated through a "Self-Validating System" where the absence of the dipole results in zero background reaction.

Protocol A: Synthesis & In-Situ Trapping

Objective: Confirm dipole formation by chemical trapping with Dimethyl Acetylenedicarboxylate (DMAD).

• Precursor Preparation:

  • Dissolve pyridazine (1.0 equiv) in DCM.

  • Add O-mesitylenesulfonylhydroxylamine (MSH) (1.1 equiv) at 0°C.

  • Checkpoint: Formation of a white precipitate indicates

    -amination. Filter and wash with Et O to obtain the -aminopyridazinium salt.

• Dipole Generation & Trapping:

  • Suspend the salt (0.5 mmol) in dry acetonitrile (MeCN).

  • Add DMAD (1.2 equiv) before the base to ensure immediate trapping of the transient species.

  • Add Triethylamine (TEA) (2.0 equiv) dropwise at room temperature.

  • Observation: The suspension should clear as the dipole forms and reacts. A color change (often yellow to orange) is common for azomethine imines.

• Workup:

  • Evaporate solvent. Purify via flash chromatography (EtOAc/Hexane).

Protocol B: Spectroscopic Validation (NMR)

Objective: Direct observation of the dipole species (if stable) or the distinct loss of the N-amino proton.

• Step 1: Dissolve the precursor salt in DMSO-

  . Run a baseline H NMR. Note the broad NH signal (typically 6.0–8.0 ppm).

• Step 2: Add 1.0 equiv of DBU directly to the NMR tube.

• Step 3: Immediate acquisition.[6]

  • Success Criteria: Disappearance of the NH

    signal. Significant upfield shift of the pyridazine ring protons (H-3, H-4, H-5, H-6) due to the shielding effect of the ylide negative charge density [3].

Part 4: Validation Workflow & Decision Tree

Use this logic flow to determine the stability of your specific aminopyridazinium ylide.

Figure 2: Decision tree for characterizing stable vs. transient azomethine imine intermediates.

References

• Comparison of Azomethine Imine Precursors

  • 1,3-Dipolar cycloadditions of azomethine imines.[1][2][3][4][5][6][7][8] Organic & Biomolecular Chemistry.[1][7][8][9][10][11]

  • [Link]

• Mechanistic Insight & Trapping

  • Synthesis, Spectroscopic Characterization...

  • [Link][5]

• Cycloaddition Methodology

  • 1,3-Dipolar cycloaddition of arynes with azomethine imines.[2][3][4][8] NIH / PubMed Central.

  • [Link]

• Analogous Pyridinium Ylide Chemistry

  • Highly Enantioselective Dearomatizing Formal [3+3]-Cycloaddition... of N-Acyliminopyridinium Ylides. NIH / PubMed Central.

  • [Link]

Sources

• 1. Recent Developments in Azomethine Ylide-Initiated Double Cycloadditions [mdpi.com]
• 2. rua.ua.es [rua.ua.es]
• 3. 1,3-Dipolar cycloadditions of azomethine imines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Azomethine ylide - Wikipedia [en.wikipedia.org]
• 7. Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC06484D [pubs.rsc.org]
• 8. 1,3-Dipolar cycloaddition of arynes with azomethine imines: synthesis of 1,2-dihydropyrazolo[1,2-a]indazol-3(9H)-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Spectroscopic Identification of Pyrazolo[1,5-b]pyridazine Products: A Comparative Guide

The following guide provides a rigorous technical framework for the spectroscopic identification of pyrazolo[1,5-b]pyridazine derivatives. It moves beyond standard characterization to address the specific challenges of distinguishing this scaffold from its common regioisomers and synthetic byproducts.

Executive Summary

The pyrazolo[1,5-b]pyridazine scaffold is a privileged structure in medicinal chemistry, particularly in the development of kinase inhibitors (e.g., CDK, GSK-3

). However, its synthesis—often involving the condensation of -aminopyridazinium salts with alkynes or 3-aminopyridazines with 1,3-dielectrophiles—frequently yields regioisomeric mixtures. Distinguishing the target [1,5-b] system from alternatives like pyrazolo[1,5-a]pyrimidine or positional regioisomers is a critical quality gate. This guide compares analytical techniques to establish a definitive identification workflow.

The Identification Challenge

The core difficulty lies in the structural similarity between the target and its isomers. Both pyrazolo[1,5-b]pyridazine and its isomers possess:

• Identical molecular weight (MS is non-discriminatory).

• Similar aromatic proton counts.

• Overlapping chemical shift ranges.[1]

Primary Isomers of Concern:

• Regioisomers (Substituent Position): Formed during the cyclization of unsymmetrical 1,3-dicarbonyls with 3-aminopyridazine.

• Scaffold Isomers: such as pyrazolo[1,5-a]pyrimidine , which can form if the starting hydrazine attacks a different electrophilic center in complex cascade reactions.[2]

Comparative Analysis of Analytical Techniques

The following table evaluates the "performance" of standard spectroscopic methods in resolving the pyrazolo[1,5-b]pyridazine structure.

Technique	Specificity	Diagnostic Power	Key Limitation	Verdict
1H NMR	Medium	Coupling Constants ( ) : The pyridazine ring protons show characteristic splitting ( Hz) distinct from pyrimidine analogs.	Spectra are often crowded; chemical shifts overlap with isomers.	Screening Tool
13C NMR	High	Bridgehead Carbons : The chemical shift of the bridgehead carbons (C-3a/C-8a) is highly sensitive to ring fusion type.	Requires large sample mass; assignment requires 2D correlation.	Confirmation
15N HMBC	Very High	N-N Connectivity : Definitive proof of the hydrazine moiety ( ) vs. separated nitrogens ( ) in pyrimidines.	Low sensitivity; requires long acquisition times or labeled precursors.	Definitive Proof
NOESY/ROESY	High	Spatial Proximity : Correlates ring protons with substituents to confirm regio-placement.	Dependent on conformation; null results are inconclusive.	Regio-Assignment
X-ray Cryst.	Absolute	3D Structure : Unambiguous determination of bond lengths and angles.	Requires single crystals; slow throughput.	Gold Standard

Diagnostic Spectroscopic Signatures

1H NMR: The Pyridazine Fingerprint

The pyrazolo[1,5-b]pyridazine core contains a fused pyridazine ring. The protons on this ring (typically H-6, H-7 in systematic numbering) exhibit specific coupling constants (

) that differ from the pyrimidine ring in pyrazolo[1,5-a]pyrimidine.

• Pyrazolo[1,5-b]pyridazine (Target):

  • : The vicinal coupling between protons on the 6-membered ring is typically 4.5 – 9.0 Hz .

  • Pattern: Look for a doublet of doublets (dd) for the proton adjacent to the bridgehead nitrogen (H-6), often shifted downfield (

    8.0–8.5 ppm).

• Pyrazolo[1,5-a]pyrimidine (Isomer):

  • : The coupling constants are often smaller ( Hz) or significantly larger ( Hz) depending on substitution, but the pattern of chemical shifts differs due to the lack of the N-N bond's deshielding effect.

15N HMBC: The "Smoking Gun"

This is the most robust solution-phase method.

• Target: The N-N bond (N1-N2 in pyrazole, or N4-N5 in the fused system) results in specific

  chemical shifts. The bridgehead nitrogen (N4) typically resonates around -150 to -180 ppm (relative to nitromethane).

• Differentiation: In pyrazolo[1,5-a]pyrimidine, the nitrogens are separated by carbons. The

  HMBC will show correlations that trace the carbon framework, confirming the absence of the N-N bond in the 6-membered ring.

Experimental Protocols

Protocol A: Routine Characterization Workflow

Use this for initial purity checks and batch consistency.

• Sample Prep: Dissolve 5-10 mg of product in 0.6 mL DMSO-

  (preferred over CDCl for solubility and peak separation).

• Acquisition:

  • 1H NMR: 16 scans, 30° relaxation delay (d1) to ensure integration accuracy.

  • 13C NMR: 512 scans, proton-decoupled.

• Analysis:

  • Verify integral ratios between the pyrazole singlet (H-3,

    6.5-7.0 ppm) and pyridazine aromatic protons.

  • Check for the characteristic "roofing" effect or clear doublet splitting of the pyridazine protons.

Protocol B: Definitive Regioisomer Identification

Use this when the synthesis yields ambiguous isomers (e.g., from unsymmetrical diketones).

• Sample Prep: Dissolve >20 mg of product in 0.5 mL DMSO-

  in a high-quality NMR tube (to minimize shimming errors).

• 2D Experiments:

  • gHSQC (Heteronuclear Single Quantum Coherence): Assign all protonated carbons.

  • gHMBC (Heteronuclear Multiple Bond Correlation): Set long-range coupling delay to 8 Hz (

    ).

    • Critical Step: Trace the correlation from the pyrazole proton (H-3) to the bridgehead carbons.

    • Critical Step: Trace correlations from substituents (e.g., methyl groups) to the ring carbons.

  • 1H-15N HMBC: (Optional but recommended) Run overnight if signal-to-noise is low.

• NOESY/ROESY:

  • Set mixing time to 500 ms.

  • Look for NOE cross-peaks between the pyrazole substituent and the pyridazine ring protons. Presence of NOE = "Crowded" Regioisomer.

Logic Pathways and Workflows

Figure 1: Synthetic Pathways Leading to Isomerism

The following diagram illustrates how different starting materials lead to the target scaffold versus its common isomers.

Caption: Synthetic divergence points where regioisomers and scaffold isomers are generated.

Figure 2: Spectroscopic Decision Tree

A logic gate for determining the correct structure based on experimental data.

Caption: Step-by-step logic flow for ruling out isomers using NMR data.

References

• Synthesis and evaluation of pyrazolo[1,5-b]pyridazines as selective cyclin dependent kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 2008.

• Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis. Journal of Medicinal Chemistry, 2019.

• 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. Magnetic Resonance in Chemistry, 2010.[3]

• Identification of 2,3-diaryl-pyrazolo[1,5-b]pyridazines as potent and selective cyclooxygenase-2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 2004.

• Concise routes to pyrazolo[1,5-a]pyridin-3-yl pyridazin-3-ones. Organic & Biomolecular Chemistry, 2011.

Sources

• 1. wissen.science-and-fun.de [wissen.science-and-fun.de]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1H, 13C, and 15N NMR spectra of some pyridazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]